2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile

• CAS: 4651-92-7

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Synthesis of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile via the Gewald Reaction

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Enduring Relevance of the 2-Aminothiophene Scaffold

In the landscape of modern medicinal chemistry, the 2-aminothiophene core stands as a privileged scaffold. Its remarkable versatility stems from its role as a bioisostere of the phenyl group, a common moiety in a vast array of active pharmaceutical ingredients.[1][2] This structural similarity, combined with the unique electronic properties of the thiophene ring, allows for nuanced pharmacomodulation, leading to compounds with a wide spectrum of biological activities, including antiviral, anti-inflammatory, antimicrobial, and anticancer properties.[1][3] The Gewald reaction, a multicomponent synthesis first reported in the 1960s, remains the most robust and efficient method for accessing these highly functionalized heterocycles.[4] This guide provides an in-depth, practical examination of the Gewald reaction, focusing on the synthesis of a specific, valuable analogue: 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile.

The Gewald Reaction: A Mechanistic Deep Dive

The Gewald reaction is a one-pot synthesis that elegantly combines a carbonyl compound, an α-activated nitrile, and elemental sulfur in the presence of a base to form a polysubstituted 2-aminothiophene.[4] While seemingly straightforward, the reaction proceeds through a well-defined, multi-step sequence that is crucial to understand for troubleshooting and optimization.[5]

Recent comprehensive Density Functional Theory (DFT) studies have provided significant clarity on the reaction's intricate mechanism.[6][7][8][9] The process is initiated by a Knoevenagel-Cope condensation between the carbonyl compound (2-pentanone) and the activated nitrile (malononitrile).[6][7][8][9] This step is catalyzed by the amine base (e.g., morpholine), which facilitates the deprotonation of the acidic α-carbon of the nitrile.

The resulting α,β-unsaturated nitrile intermediate is then the substrate for the key sulfur addition step. The base activates the elemental sulfur (S₈), and the deprotonated α,β-unsaturated nitrile attacks the sulfur ring, leading to the formation of a polysulfide intermediate.[6][7][8] A complex equilibrium of polysulfides of varying lengths is expected in solution.[7][9] The thermodynamic driving force of the entire reaction is the subsequent intramolecular cyclization of the monosulfide intermediate, followed by tautomerization and aromatization to yield the stable 2-aminothiophene ring system.[7][9]

Caption: The mechanistic pathway of the Gewald reaction.

Field-Proven Protocol: Synthesis of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile

This section details a robust, one-pot procedure for the target synthesis. The causality behind each choice of reagent and condition is explained to provide a self-validating framework for the protocol.

Reagents and Stoichiometry

Reagent	Molar Mass ( g/mol )	Molar Eq.	Amount (mmol)	Mass (g)	Volume (mL)	Rationale
2-Pentanone	86.13	1.0	100	8.61	10.6	The ketone provides the C4 and C5 carbons and their substituents (ethyl and methyl groups).
Malononitrile	66.06	1.0	100	6.61	-	The activated nitrile provides the C2, C3, amino, and carbonitrile functionalities.
Elemental Sulfur	32.07	1.0	100	3.21	-	The source of the thiophene ring's sulfur atom.
Morpholine	87.12	0.5	50	4.36	4.4	Acts as a basic catalyst. Morpholine is particularly effective due to its high solubility for sulfur.[5]
Ethanol	46.07	-	-	-	50	A polar protic solvent that facilitates the reaction steps and product precipitation upon cooling.

Step-by-Step Experimental Procedure

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add 2-pentanone (8.61 g, 100 mmol), malononitrile (6.61 g, 100 mmol), elemental sulfur (3.21 g, 100 mmol), and ethanol (50 mL).

• Catalyst Addition: Begin stirring the mixture at room temperature. Add morpholine (4.36 g, 50 mmol) dropwise via the dropping funnel over a period of 15-20 minutes. An initial exotherm may be observed; maintain control by adjusting the addition rate.

• Reaction Heating: After the complete addition of morpholine, heat the reaction mixture to a gentle reflux (approximately 50-60°C). The choice of a moderate temperature is critical; it provides sufficient energy to overcome the activation barriers without promoting significant side-product formation.

• Monitoring and Completion: Maintain the reflux with vigorous stirring for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Product Isolation: After the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. Further cool the flask in an ice bath for 30 minutes to maximize the precipitation of the product.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with cold ethanol (2 x 30 mL) to remove any residual morpholine and unreacted starting materials.

• Drying and Purification: Dry the collected solid under vacuum. The crude product can be further purified by recrystallization from ethanol to yield 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile as a crystalline solid.

Caption: A streamlined workflow for the synthesis and purification.

The Role in Drug Discovery and Development

The 2-aminothiophene scaffold synthesized through the Gewald reaction is a cornerstone in the development of novel therapeutics.[10] Its utility is demonstrated in a variety of contexts:

• Allosteric Modulators: Derivatives have been identified as potent allosteric enhancers for receptors like the A1-adenosine receptor, which is a target for treating ischemia and inflammation.[2][3]

• Enzyme Inhibition: The scaffold is present in molecules designed to inhibit various enzymes, playing a role in the development of antiviral and antiproliferative agents.[1]

• Antimicrobial Agents: Numerous 2-aminothiophene derivatives have demonstrated significant activity against a range of bacterial and fungal pathogens.[2][3]

The target molecule, 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile, serves as a versatile intermediate. The amino group can be readily functionalized, and the nitrile can be hydrolyzed or reduced, opening pathways to a vast chemical space for library synthesis and lead optimization in drug discovery programs.[11]

Conclusion

The Gewald reaction offers a time-tested, efficient, and highly adaptable method for the synthesis of polysubstituted 2-aminothiophenes. By understanding the underlying mechanism and the rationale for each experimental parameter, researchers can reliably produce key intermediates like 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile. The continued application of this reaction underscores its importance, providing the chemical foundation for the discovery of new therapeutic agents and advanced materials.

References

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• Bowen, K. D., et al. (2015). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molecules, 20(8), 14736-14747. [Link]

• ResearchGate. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Retrieved from a compilation of related articles. [Link]

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• ChemRxiv. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. [Link]

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• ACS Publications. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• ResearchGate. (n.d.). Applications substituted 2-aminothiophenes in drug design. [Link]

• ACS Omega. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. [Link]

• MDPI. (2023). 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. Molecules, 28(2). [Link]

• PubMed Central. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. [Link]

• Semantic Scholar. (n.d.). APPLICATIONS SUBSTITUTED 2-AMINOTHIOPHENES IN DRUG DESIGN. [Link]

• Google Patents. (2004). 10h-thieno[2,3-B][5][6] benzodiazepine.

• ResearchGate. (n.d.). 2-Ethyl 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate. [Link]

• The Journal of Organic Chemistry. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. [Link]

• MDPI. (2003). 2-Ethyl 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate. [Link]

• ACS Spring 2023 Abstract. (2023). Computational investigations on the mechanism of the Gewald reaction. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Thiophene Derivatives in Modern Drug Discovery. [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Landscape of a Novel Thiophene Derivative

The 2-aminothiophene scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2] Its derivatives are known to exhibit a wide array of biological activities, making them attractive templates for drug discovery. This guide focuses on a specific, less-documented derivative: 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile . Due to the limited availability of direct experimental data for this exact molecule, this document adopts a predictive and methodological approach. By examining the known properties of structurally similar analogs and leveraging established principles of physical organic chemistry, we will construct a comprehensive profile of the target compound. This guide is designed not only to inform but also to empower researchers with the experimental frameworks necessary to validate these predictions.

Molecular Identity and Structural Elucidation

A precise understanding of a compound's structure is the foundation upon which all other physicochemical characterization is built.

Chemical Structure and Core Attributes

The fundamental attributes of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile are derived from its molecular formula, C₉H₁₂N₂S.

Property	Value	Source
Molecular Formula	C₉H₁₂N₂S	Calculated
Molecular Weight	196.28 g/mol	Calculated
IUPAC Name	2-amino-4-ethyl-5-methylthiophene-3-carbonitrile	IUPAC Nomenclature
CAS Number	Not readily available	N/A

The structure features a thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom. This ring is substituted with an amino group at position 2, a carbonitrile (cyano) group at position 3, an ethyl group at position 4, and a methyl group at position 5. The amino and cyano groups are critical functional groups that will dictate much of the compound's reactivity and intermolecular interactions.

The Significance of the 2-Aminothiophene Core

The 2-aminothiophene core is readily synthesized via the Gewald reaction, a multicomponent condensation of a ketone or aldehyde with an α-cyanoester and elemental sulfur in the presence of a base.[1] This synthetic accessibility has made it a popular starting point for creating diverse chemical libraries for high-throughput screening.

Predicted Physicochemical Properties and Their Importance in Drug Development

The journey of a drug from a lab bench to a patient is profoundly influenced by its physicochemical properties. These parameters govern its absorption, distribution, metabolism, and excretion (ADME) profile.

Physical State and Melting Point

Based on structurally similar compounds like 2-Amino-5-methyl-3-thiophenecarbonitrile, which is a solid with a melting point of 101-105 °C, it is highly probable that 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile is also a crystalline solid at room temperature.[3] The addition of the ethyl group might slightly alter the crystal packing and could lead to a different melting point.

• Why it Matters: The melting point is a crucial indicator of a compound's purity and the stability of its crystal lattice. In drug development, a well-defined and stable crystalline form is essential for consistent formulation and bioavailability.

Experimental Protocol: Melting Point Determination (Capillary Method)

The capillary melting point technique is a straightforward and widely used method for determining the melting point of a solid.[4][5]

• Sample Preparation: A small amount of the dry, crystalline compound is finely crushed and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer.[4]

• Heating: The sample is heated at a steady rate. As the melting point is approached, the rate of heating is slowed to approximately 1 °C per minute to ensure thermal equilibrium.

• Observation: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.

Sources

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• 3. 2-Amino-5-methyl-3-thiophenecarbonitrile | 138564-58-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
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2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile molecular weight and formula

An In-Depth Technical Guide to 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile: Synthesis, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile, a key heterocyclic building block in modern organic synthesis and medicinal chemistry. The document details the molecule's fundamental physicochemical properties, outlines its primary synthetic route via the Gewald reaction with a detailed experimental protocol, and explores its significant applications in drug discovery and materials science. This guide is intended for researchers, chemists, and professionals in the pharmaceutical and chemical industries, offering expert insights into the synthesis, characterization, and strategic utilization of this versatile 2-aminothiophene derivative.

Molecular Profile and Physicochemical Properties

2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile is a polysubstituted thiophene, a class of heterocyclic compounds widely recognized for its utility in the development of pharmacologically active agents and functional materials.[1][2] The presence of multiple reactive functional groups—an amino group, a nitrile, and an electron-rich thiophene ring—makes it a highly valuable and versatile synthetic intermediate.

Table 1: Key Identifiers and Physicochemical Data

Identifier	Value
IUPAC Name	2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile
Synonyms	2-Amino-4-ethyl-5-methyl-3-thiophenecarbonitrile
CAS Number	4651-92-7[3]
Molecular Formula	C₈H₁₀N₂S[3]
Molecular Weight	166.24 g/mol [3]
Appearance	Off-white to pale yellow solid (typical)
Storage	2-8°C, under inert atmosphere[3]

Synthesis via the Gewald Multicomponent Reaction

The most efficient and widely adopted method for synthesizing 2-aminothiophenes is the Gewald three-component reaction.[1][4] This one-pot synthesis is valued for its operational simplicity, use of readily available starting materials, and high atom economy. The reaction convenes a ketone or aldehyde, an α-activated nitrile, and elemental sulfur in the presence of a basic catalyst.[5][6]

For the specific synthesis of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile, the reactants are 2-butanone (providing the ethyl and methyl groups at the 4- and 5-positions), malononitrile (the source of the aminonitrile backbone), and elemental sulfur.

Reaction Mechanism

The Gewald reaction mechanism is a well-studied cascade process that proceeds through several key stages.[2][7] A comprehensive understanding of this mechanism is crucial for optimizing reaction conditions and maximizing yield.

• Knoevenagel Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation between the ketone (2-butanone) and the active methylene compound (malononitrile). The base deprotonates the malononitrile to form a carbanion, which then attacks the carbonyl carbon of the ketone. Subsequent dehydration yields a stable α,β-unsaturated dinitrile intermediate.[2][5]

• Michael Addition of Sulfur: The base then facilitates the addition of elemental sulfur (typically S₈, which opens to form a polysulfide chain) to the Knoevenagel adduct. A second deprotonation at the α-position creates a nucleophilic center that attacks the sulfur chain.

• Ring Closure and Tautomerization: The terminal sulfur atom of the resulting thiolate intermediate performs an intramolecular nucleophilic attack on one of the nitrile groups, leading to the formation of a five-membered imine ring. A final tautomerization (isomerization) of this imine yields the aromatic and thermodynamically stable 2-aminothiophene product.[2]

Figure 1: The Gewald Reaction Mechanism

Detailed Experimental Protocol

This protocol describes a standard laboratory procedure for the synthesis of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile.

Materials and Reagents:

• 2-Butanone (Methyl Ethyl Ketone)

• Malononitrile

• Elemental Sulfur

• Diethylamine (or Piperidine)

• Ethanol (or Methanol)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ethanol (100 mL).

• Addition of Reagents: Sequentially add 2-butanone (0.1 mol), malononitrile (0.1 mol), and finely powdered elemental sulfur (0.1 mol) to the solvent while stirring.

• Catalyst Addition: Slowly add the basic catalyst, diethylamine (0.1 mol), to the mixture. The addition is often exothermic, and a color change may be observed.

• Reflux: Heat the reaction mixture to reflux (approximately 78°C for ethanol) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The rationale for refluxing is to provide sufficient thermal energy to overcome the activation barriers for both the Knoevenagel condensation and the subsequent cyclization steps.

• Isolation: After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 30-60 minutes to facilitate precipitation of the product.

• Filtration: Collect the solid product by vacuum filtration. Wash the crude product with a small amount of cold ethanol to remove unreacted starting materials and soluble impurities.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to yield the final product as a crystalline solid.

Purification and Characterization Workflow

Validation of the final product's identity and purity is a critical, self-validating step in the synthesis. A standard workflow involves purification followed by a suite of spectroscopic analyses.

Sources

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Technical Notes & Optimization

Technical Support Center: Purification of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile. As a key intermediate in the development of various pharmaceutical compounds, achieving high purity of this thiophene derivative is critical. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its purification.

I. Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues that may arise during the purification of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile, which is commonly synthesized via the Gewald reaction.[1]

Scenario 1: Low Yield After Recrystallization

Question: I performed a recrystallization of my crude 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile, but the final yield is significantly lower than expected. What are the potential causes and how can I improve it?

Answer:

Low recovery during recrystallization is a frequent issue. The primary causes and their solutions are outlined below:

• Excessive Solvent Volume: The most common reason for low yield is the use of too much solvent, which keeps a significant portion of your product dissolved even at low temperatures.

  • Causality: The solubility of a compound is not zero even in a "poor" solvent at low temperatures. Using the absolute minimum amount of hot solvent to dissolve the crude product is crucial.

  • Solution:

    • Solvent Optimization: Before committing your entire batch, perform small-scale solubility tests with various solvents. Common and effective solvent systems for 2-aminothiophene derivatives include ethanol, ethanol/acetone mixtures, and ethyl acetate/hexane.[2]

    • Second Crop Recovery: Do not discard the mother liquor immediately. Concentrate it by carefully evaporating a portion of the solvent and cool the solution again to obtain a second crop of crystals.

    • Solvent Choice Re-evaluation: If the yield remains low, your chosen solvent may be too "good." A less polar solvent or a mixed solvent system might be more appropriate.

• Premature Crystallization During Hot Filtration: If your crude product contains insoluble impurities, a hot filtration step is necessary. However, the product can sometimes crystallize prematurely in the funnel.

  • Causality: The solution cools as it passes through the filter paper and funnel, leading to a drop in solubility and premature crystal formation.

  • Solution:

    • Pre-heat your filtration apparatus: Warm the funnel and receiving flask before filtration.

    • Use a slight excess of hot solvent: This will keep the compound in solution during the transfer. The excess solvent can be evaporated before the cooling and crystallization step.

Scenario 2: "Oiling Out" During Recrystallization

Question: When I cool my recrystallization solution, the product separates as an oil instead of crystals. Why is this happening and how can I fix it?

Answer:

"Oiling out" occurs when the compound comes out of solution at a temperature above its melting point, or when the concentration of impurities is high.

• Causality: The high concentration of the solute can depress its melting point below the temperature of the solution. Rapid cooling also favors oil formation over the more ordered process of crystal lattice formation.

• Solution:

  • Slower Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Insulating the flask can help.

  • Add More Solvent: Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and then allow it to cool slowly.

  • Solvent System Modification: If the problem persists, consider a lower-boiling point solvent or a different solvent system altogether.

  • Seed Crystals: Introducing a small, pure crystal of the desired compound can initiate crystallization at a higher temperature, preventing oiling.

  • Scratching: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites and induce crystallization.

Scenario 3: Persistent Colored Impurities

Question: My purified 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile is persistently yellow or brownish, even after recrystallization. How can I obtain a colorless or off-white product?

Answer:

Colored impurities are common in the synthesis of thiophene derivatives, often arising from side reactions or the presence of elemental sulfur.

• Causality: The Gewald reaction can produce colored byproducts. Residual elemental sulfur can also impart a yellow color.

• Solution:

  • Activated Carbon (Charcoal) Treatment: Activated carbon is highly effective at adsorbing colored organic impurities.[3][4]

    • Protocol: After dissolving the crude product in the hot recrystallization solvent, add a small amount of activated carbon (typically 1-5% by weight of the solute). Swirl the hot solution for a few minutes and then perform a hot filtration to remove the carbon.

    • Caution: Using too much activated carbon can lead to a significant loss of your desired product due to co-adsorption.

  • Column Chromatography: If color persists, column chromatography is a more rigorous purification method.

Scenario 4: Difficulty Separating Product from Starting Materials via Column Chromatography

Question: I'm trying to purify my product using column chromatography, but I'm getting poor separation from what I believe are the starting materials. What can I do to improve the separation?

Answer:

Achieving good separation in column chromatography depends on selecting the right conditions.[5][6][7]

• Causality: The polarity of the eluent may not be optimal, leading to co-elution of compounds with similar retention factors (Rf).

• Solution:

  • TLC Optimization: Before running a column, optimize the solvent system using Thin Layer Chromatography (TLC). The ideal eluent system should give your desired product an Rf value of approximately 0.25-0.35.

  • Solvent System Adjustment:

    • If the spots are too high on the TLC plate (high Rf), the eluent is too polar. Decrease the proportion of the more polar solvent (e.g., ethyl acetate in a hexane/ethyl acetate mixture).

    • If the spots are too low (low Rf), the eluent is not polar enough. Increase the proportion of the more polar solvent.

  • Gradient Elution: If a single solvent system does not provide adequate separation, a gradient elution can be employed. Start with a less polar solvent system to elute the non-polar impurities and gradually increase the polarity to elute your product and then any more polar impurities.

  • Column Packing: Ensure the column is packed uniformly to avoid channeling, which leads to poor separation.

II. Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a crude sample of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile synthesized via the Gewald reaction?

A1: The Gewald reaction involves the condensation of a ketone (butan-2-one), an active methylene nitrile (malononitrile), and elemental sulfur.[8] Potential impurities include:

• Unreacted Starting Materials: Butan-2-one, malononitrile, and elemental sulfur.

• Knoevenagel Condensation Product: The intermediate formed from the reaction of butan-2-one and malononitrile.[9][10]

• Polysulfides: Intermediates formed from the reaction with elemental sulfur.[9][10]

• Colored Byproducts: Arising from side reactions.

Q2: How can I effectively remove residual elemental sulfur?

A2: Elemental sulfur is a common impurity in the Gewald reaction.

• Recrystallization: Sulfur has low solubility in many common organic solvents at room temperature. A well-chosen recrystallization can leave the majority of the sulfur behind. Toluene has been shown to be effective for recrystallizing sulfur.[11]

• Sulfite Wash: Washing a solution of the crude product with an aqueous solution of a sulfite, such as sodium sulfite, can chemically convert the elemental sulfur to a soluble thiosulfate.

• Treatment with Copper: Elemental copper can be used to remove sulfur from solutions.[12]

Q3: What is a good starting point for a column chromatography solvent system for this compound?

A3: Based on the structure (an aminothiophene with alkyl and cyano groups), a solvent system of intermediate polarity is a good starting point. A mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate is commonly used for 2-aminothiophene derivatives.[2] A good starting point for TLC analysis would be a 4:1 or 3:1 mixture of hexane:ethyl acetate. Adjust the ratio based on the observed Rf value.

Q4: Is it better to use recrystallization or column chromatography for purification?

A4: The choice depends on the impurity profile and the desired level of purity.

• Recrystallization is often faster and more economical for removing small amounts of impurities, especially if the crude product is already relatively clean.

• Column Chromatography is more effective for separating complex mixtures of impurities or when very high purity is required. It is particularly useful for removing impurities with similar solubility characteristics to the product.[2]

Q5: My purified product appears to be degrading over time. How can I improve its stability?

A5: Amines, including heterocyclic amines like 2-aminothiophenes, can be susceptible to oxidation, especially when exposed to air and light.[13]

• Storage: Store the purified compound under an inert atmosphere (e.g., nitrogen or argon) in a sealed, amber-colored vial to protect it from air and light.

• Low Temperature: Storing the compound at low temperatures (e.g., in a refrigerator or freezer) can also slow down decomposition.

• Purity: Ensure that all acidic or basic impurities have been removed, as these can sometimes catalyze degradation.

III. Detailed Experimental Protocol: Purification by Column Chromatography

This protocol provides a step-by-step guide for the purification of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile using silica gel column chromatography.

1. Materials and Equipment:

• Crude 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile

• Silica gel (60-120 mesh for gravity chromatography, or 230-400 mesh for flash chromatography)

• Solvents: n-Hexane and Ethyl Acetate (HPLC grade)

• TLC plates (silica gel coated with UV indicator)

• Glass chromatography column

• Collection tubes or flasks

• Rotary evaporator

2. Step-by-Step Methodology:

• Step 1: TLC Analysis and Solvent System Optimization

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution onto a TLC plate.

  • Develop the TLC plate in a chamber containing a mixture of hexane and ethyl acetate (start with a 4:1 ratio).

  • Visualize the plate under a UV lamp.

  • Adjust the solvent ratio until the spot corresponding to the desired product has an Rf value of ~0.3.

• Step 2: Column Preparation (Slurry Method)

  • Securely clamp the chromatography column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.

  • In a separate beaker, prepare a slurry of silica gel in the chosen eluent.

  • Pour the slurry into the column, allowing the solvent to drain slowly. Gently tap the column to ensure even packing and remove any air bubbles.

  • Add a thin layer of sand on top of the packed silica gel.

  • Drain the solvent until the level is just at the top of the sand layer.

• Step 3: Sample Loading

  • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent if necessary.

  • Carefully add the sample solution to the top of the column using a pipette.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.

• Step 4: Elution and Fraction Collection

  • Carefully add the eluent to the top of the column.

  • Open the stopcock and begin collecting fractions in appropriately sized test tubes or flasks.

  • Maintain a constant level of solvent at the top of the column to prevent it from running dry.

  • Monitor the separation by collecting small spots from the eluting fractions and running TLC plates.

• Step 5: Product Isolation

  • Identify the fractions containing the pure product using TLC.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to obtain the purified 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile.

  • Determine the yield and confirm the purity using appropriate analytical techniques (e.g., NMR, melting point).

IV. Visualizing the Troubleshooting Workflow

The following diagram illustrates a decision-making workflow for troubleshooting common purification issues.

Caption: A decision tree for troubleshooting the purification of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile.

V. References

• Abaee, M. S., & Cheraghi, Z. (2014). Green methodologies for the synthesis of 2-aminothiophene. PMC, 1-15. [Link]

• Nowak, I., & Trawczyński, J. (2010). Removal of sulfur from a solvent extract. ResearchGate. [Link]

• Eftekhari-Sis, B., Zirak, M., & Akbari, A. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. [Link]

• LibreTexts. (2024). 24.S: Amines and Heterocycles (Summary). Chemistry LibreTexts. [Link]

• Google Patents. (n.d.). Composition for decolorizing agent.

• Gewald reaction: Synthesis, properties and applications of substituted 2-aminothiophenes. (2009). ResearchGate. [Link]

• Gross, G. A., & Beheke, P. G. (1991). An efficient and convenient method for the purification of mutagenic heterocyclic amines in heated meat products. PubMed. [Link]

• Youssef, A. S. A., Kandeel, K. A., Fouli, F. A., & Abou-Elmagd, W. S. I. (2005). Reactions of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene and 2-amino-3-cyano-4,7-diphenyl-5-methyl-4H-pyrano[2,3-c] pyrazole with phenylisocyanate, carbon disulfide, and thiourea. ResearchGate. [Link]

• Schwab, F. C., & Wickers, E. (1944). Preparation of Sulfur of High Purity. PMC. [Link]

• Magritek. (n.d.). Column Chromatography. Magritek. [Link]

• Shandong Look Chemical. (2021). How does organic matter decolorize? Shandong Look Chemical. [Link]

• Sabnis, R. W. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc. [Link]

• A practical guide for buffer-assisted isolation and purification of primary, secondary, and tertiary amine derivatives from their mixture. (2015). ResearchGate. [Link]

• Al-Zaydi, K. M. (2017). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. MDPI. [Link]

• Sis, B. E., Zirak, M., & Akbari, A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. ACS. [Link]

• Zhang, L., Liu, J., & Li, Q. (2022). Enhanced Separation of Sulfur and Metals from Polymetallic Sulfur Slag through Recrystallizing Regulation of Sulfur Crystals. MDPI. [Link]

• Chiemivall. (2023). Decolorization with Activated Carbon in the Pharmaceutical Industry. Chiemivall. [Link]

• Xu, F., Li, Y., Xu, F., Ye, Q., Han, L., Gao, J., & Yu, W. (2014). Solvent-Free Synthesis of 2-Aminothiophene-3-carbonitrile Derivatives Using High-Speed Vibration Milling. ResearchGate. [Link]

• NC State University Libraries. (n.d.). 24. Chapter 24 – Amines and Heterocycles Solutions to Problems. NC State University Libraries. [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. University of Rochester. [Link]

• Creative Bioarray. (n.d.). Decolorization Protocol. Creative Bioarray. [Link]

• Google Patents. (n.d.). Method for the removal of organic sulfur from carbonaceous materials.

• Agilent. (n.d.). Purification Workflow from Different Perspectives Part 2 High-Throughput Purification. Agilent. [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. [Link]

• Sciencemadness Discussion Board. (2019). Removing Sulfur Compounds from Dehydrogenation Reaction Mixture. Sciencemadness Discussion Board. [Link]

• Huang, Y., & Dömling, A. (2011). The Gewald multicomponent reaction. PubMed. [Link]

• University of Alberta. (n.d.). Column chromatography. University of Alberta. [Link]

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• 2. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sdlookchem.com [sdlookchem.com]
• 4. Decolorization with Activated Carbon in the Pharmaceutical Industry [carbonactivo.com]
• 5. magritek.com [magritek.com]
• 6. Solvents and Adsorbents for Column Chromatography for Compounds Purification and Isolation - ITW Reagents [itwreagents.com]
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• 10. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Catalyst Selection for the Gewald Reaction

Welcome to the technical support center for the three-component Gewald reaction. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthesis of 2-aminothiophenes. As a multicomponent reaction of significant importance in medicinal chemistry and materials science, the Gewald reaction's success is critically dependent on judicious catalyst selection and process optimization.[1][2]

This document moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and innovate in your work.

Troubleshooting Guide: A-Q&A Approach

This section addresses specific issues you may encounter during your experiments.

Q1: I am observing very low to no product yield. What are the primary catalyst-related factors I should investigate?

A: Low or no yield in a Gewald reaction is a common but solvable issue. The catalyst's role is central, and its performance is tied to several factors.

• Inappropriate Catalyst Choice: The traditional Gewald reaction is base-catalyzed, involving a crucial Knoevenagel condensation step between the carbonyl compound and the active methylene nitrile. The choice of base is critical.

  • Homogeneous Bases: Organic amines like morpholine, piperidine, or triethylamine are effective for a wide range of substrates.[3] However, their basicity (pKa) must be sufficient to deprotonate the active methylene compound without promoting unwanted side reactions. For instance, very strong bases can lead to dimerization or decomposition of the Knoevenagel intermediate.[4]

  • Heterogeneous Bases: Solid-supported bases like KF-alumina or various nanocomposites (e.g., ZnO, MgO-CeO₂) offer advantages in purification and catalyst recycling.[3][5] However, their activity can be lower than homogeneous catalysts, potentially requiring higher temperatures or longer reaction times. Under certain conditions, such as solvent-free ball milling, inorganic bases like sodium bicarbonate or potassium carbonate have been shown to be ineffective, while amine bases work well.[6]

• Catalyst Loading and Stoichiometry: Traditionally, the amine catalyst was used in stoichiometric amounts.[7] However, modern protocols have demonstrated that the reaction can be truly catalytic.[6][7]

  • Optimization is Key: If you are using a new catalytic system, a loading screen is essential. For example, studies with piperidinium borate showed that increasing catalyst loading from 10 mol% to 20 mol% significantly improved yield and reduced reaction time.[7] Running the reaction without any catalyst should be your negative control to confirm a catalyzed pathway.[7]

• Reaction Conditions: The catalyst's effectiveness is intimately linked to the solvent and temperature.

  • Solvent: Polar solvents like ethanol, methanol, or DMF are generally preferred as they facilitate the condensation and dissolution of intermediates.[3]

  • Temperature: While some reactions proceed at room temperature, many require heating (e.g., 50-100 °C) to achieve reasonable rates.[3][5][7] For particularly unreactive ketones, such as certain alkyl-aryl ketones, a higher temperature or a two-step procedure might be necessary.[3]

• Suggested Workflow for Troubleshooting Low Yield:

  • Verify Reagent Quality: Ensure all starting materials and the solvent are pure and dry.

  • Confirm Catalyst Activity: If possible, test your catalyst on a known, reliable reaction.

  • Re-evaluate Catalyst Choice: Based on your substrates, consider switching from an inorganic to an organic base, or vice-versa. For sensitive substrates, a milder catalyst may be required.

  • Optimize Catalyst Loading & Temperature: Systematically screen catalyst loading (e.g., 5, 10, 15, 20 mol%) and temperature (e.g., RT, 50 °C, 80 °C, 100 °C).

Q2: My reaction is producing significant side products. How can the catalyst choice help mitigate this?

A: Side product formation often points to a lack of selectivity in one of the reaction steps. The primary side reaction of concern is the dimerization or polymerization of the α,β-unsaturated nitrile (the Knoevenagel adduct), which competes with its reaction with sulfur.[4]

• Mechanism Insight: The Knoevenagel condensation is the first step, forming an α,β-unsaturated intermediate.[8] This intermediate must then be deprotonated at the γ-position to attack the elemental sulfur.[4] If the catalyst is too aggressive or reaction conditions are too harsh, this intermediate can react with itself instead.

• Catalyst-Based Solutions:

  • Tune Basicity: A less hindered and moderately basic amine (e.g., morpholine) is often a good choice. It is basic enough to promote the initial condensation but may be less likely to cause runaway side reactions compared to a very strong or sterically unhindered base.

  • Control Stoichiometry: Using a truly catalytic amount of base, rather than a stoichiometric equivalent, can keep the concentration of highly reactive anionic intermediates low at any given time, thus disfavoring bimolecular side reactions.

  • Consider Acid/Base Bifunctional Catalysts: Systems like piperidinium borate act as a conjugate acid-base pair.[7] The acidic component (piperidinium cation) can activate the carbonyl group, while the basic component (borate anion) deprotonates the active methylene compound.[7] This concerted activation can lead to a more controlled reaction with higher selectivity and yield.

Frequently Asked Questions (FAQs)

Q3: What are the main classes of catalysts used for the Gewald reaction?

A: Catalysts for the Gewald reaction can be broadly categorized as homogeneous or heterogeneous.

Catalyst Type	Specific Examples	Typical Loading	Advantages	Disadvantages/Limitations
Homogeneous	Organic Bases: Piperidine, Morpholine, Triethylamine (TEA), Diethylamine (DEA)[3]	Catalytic to Stoichiometric	High activity, good solubility, mild conditions.	Difficult to separate from the reaction mixture.
Inorganic Bases: K₂CO₃, NaOH, NaHCO₃[3]	Stoichiometric	Inexpensive, readily available.	Often require harsher conditions, can have lower yields.[6]
Ionic Liquids: e.g., [bmIm]OH[5]	Solvent/Catalyst	Green solvent potential, can be recyclable.	Viscosity, cost, and potential product contamination.
Heterogeneous	Solid Bases: KF-Alumina[3]	Catalytic	Easy separation, recyclable, environmentally friendly.	Lower activity than homogeneous counterparts, potential for leaching.
Nanocomposites: ZnO, ZnO@SiO₂-NH₂, MgO-CeO₂[5]	Catalytic (by weight)	High surface area, high efficiency, recyclable.[5]	Preparation can be complex, characterization required.
Specialized	Conjugate Acid-Base Pairs: Piperidinium Borate[7]	Catalytic (10-20 mol%)	Truly catalytic, high yields, short reaction times, recyclable.[7]	Catalyst preparation required.

Q4: What is the mechanistic role of the base catalyst in the Gewald reaction?

A: The base catalyst is fundamental to initiating the reaction cascade. Its primary role is to facilitate the initial Knoevenagel condensation. However, its job doesn't stop there.

Caption: Simplified mechanism of the base-catalyzed Gewald reaction.

• Knoevenagel Condensation: The base abstracts an acidic proton from the α-carbon of the active methylene compound (e.g., malononitrile or ethyl cyanoacetate) to form a resonance-stabilized carbanion.[7] This carbanion then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde or ketone. Subsequent dehydration yields the α,β-unsaturated nitrile intermediate.[7]

• Michael Addition of Sulfur: The base can then deprotonate the γ-position of this intermediate, creating a new nucleophile that attacks the elemental sulfur ring (S₈).[4]

• Ring Closure: The resulting thiolate intermediate undergoes an intramolecular cyclization by attacking the nitrile group.[3]

• Tautomerization: A final tautomerization step leads to the aromatic 2-aminothiophene product.[3]

Q5: How do I choose between a homogeneous and a heterogeneous catalyst?

A: This choice depends on the specific goals of your synthesis. The following decision-making workflow can guide your selection.

Caption: Decision workflow for catalyst selection in the Gewald reaction.

• For Industrial Scale-Up & Green Chemistry: A heterogeneous catalyst is almost always preferred. The primary drivers are the ease of separation (filtration instead of extraction/chromatography) and the potential for catalyst recycling, which significantly reduces cost and waste.[3][5]

• For Lab-Scale Discovery & Substrate Screening: A homogeneous catalyst is often more practical. Classic, reliable organic bases like morpholine or piperidine are highly effective for a broad range of substrates and allow for rapid reaction setup and screening under mild conditions.[3] The focus here is on quickly determining reaction feasibility and exploring the scope, with purification handled by standard lab techniques like column chromatography.

Experimental Protocols

Protocol 1: Classic Homogeneous Catalysis (Piperidine)

This protocol is a representative example for the synthesis of a 2-aminothiophene using a common homogeneous base.

Materials:

• Cyclohexanone (1.0 equiv)

• Malononitrile (1.0 equiv)

• Elemental Sulfur (1.1 equiv)

• Piperidine (0.5 - 1.0 equiv)

• Ethanol (Solvent)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add cyclohexanone (1.0 equiv), malononitrile (1.0 equiv), elemental sulfur (1.1 equiv), and ethanol (approx. 0.5 M concentration).

• Begin stirring the mixture at room temperature.

• Add piperidine (0.5 - 1.0 equiv) dropwise to the suspension. An exothermic reaction may be observed.

• Heat the reaction mixture to 45-50 °C and maintain for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate.

• If a precipitate has formed, collect the solid by vacuum filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the mixture under reduced pressure.

• Purify the crude product by recrystallization from ethanol or by silica gel column chromatography.

Protocol 2: Modern Heterogeneous Catalysis (ZnO Nanoparticles)

This protocol illustrates the use of a recyclable, heterogeneous catalyst.

Materials:

• Aldehyde or Ketone (1.0 equiv)

• Malononitrile (1.0 equiv)

• Elemental Sulfur (1.2 equiv)

• ZnO Nanoparticles (e.g., 5 mol%)

Procedure:

• To a flask, add the aldehyde/ketone (1.0 equiv), malononitrile (1.0 equiv), elemental sulfur (1.2 equiv), and ZnO nanoparticles (5 mol %).

• This reaction can often be run under solvent-free conditions. Place the flask in an oil bath preheated to 100 °C.

• Stir the mixture vigorously for the required time (typically 4-8 hours).[5] Monitor reaction progress by TLC (dissolving a small aliquot in a suitable solvent like ethyl acetate).

• After completion, cool the mixture to room temperature.

• Add a solvent such as ethyl acetate to dissolve the organic components.

• Separate the ZnO catalyst by filtration or centrifugation. The catalyst can be washed with solvent, dried, and stored for reuse.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

References

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc, 2010(1), 209-246. [Link]

• ScienceDirect. (n.d.). Gewald Reaction. ScienceDirect Topics. Retrieved January 27, 2026, from [Link]

• Bhattacharya, P., & Leonard, J. T. (2012). A green chemistry approach to gewald reaction. Der Pharma Chemica, 4(3), 973-977. [Link]

• Reddy, T. R., Lingaiah, N., & Reddy, K. S. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synlett, 34(17), 1845-1850. [Link]

• Jamison, T. F., & Gunanathan, C. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• Jamison, T. F., & Gunanathan, C. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. [Link]

• Mack, J., & Shumba, M. (2017). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molbank, 2017(2), M942. [Link]

• Revelant, G., & Allais, F. (2022). Green methodologies for the synthesis of 2-aminothiophene. Sustainable Chemistry and Pharmacy, 29, 100788. [Link]

• Wikipedia. (n.d.). Gewald reaction. In Wikipedia. Retrieved January 27, 2026, from [Link]

• Tayebee, R., & Javadi, A. (2016). Commercial Zinc Oxide: A Facile, Efficient, and Eco-friendly Catalyst for the One-Pot Three-Component Synthesis of Multisubstituted 2-Aminothiophenes via the Gewald Reaction. Catalysis Letters, 146, 1155-1163. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Gewald reaction - Wikipedia [en.wikipedia.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. d-nb.info [d-nb.info]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Gewald Reaction

Welcome to the technical support guide for the Gewald reaction. This resource is designed to provide you with in-depth, practical advice on navigating one of the most critical variables in this powerful thiophene synthesis: the choice of solvent. We will move beyond simple solvent lists to explore the mechanistic reasons behind solvent performance, helping you troubleshoot common issues and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the solvent in the Gewald reaction?

The solvent in the Gewald reaction is not merely an inert medium; it actively influences multiple stages of the reaction cascade. Its primary roles include:

• Solubilizing Reactants: Elemental sulfur (S₈), in particular, has poor solubility in many organic solvents. The solvent must effectively dissolve sulfur and the other reactants to allow the reaction to proceed in the homogeneous phase.

• Mediating the Base: The solvent affects the strength and efficacy of the base (e.g., morpholine, triethylamine) used to catalyze the initial Knoevenagel condensation.

• Stabilizing Intermediates: The reaction proceeds through charged intermediates, such as the thiolate anion formed after the addition of sulfur. Polar solvents, especially aprotic ones, can stabilize these intermediates, thereby accelerating the crucial cyclization step.

• Controlling Temperature: The solvent's boiling point dictates the accessible temperature range for the reaction, which is often performed at elevated temperatures to ensure a reasonable rate.

Q2: I'm setting up my first Gewald reaction. Which solvent should I start with?

For a general starting point, polar solvents are highly recommended. Specifically:

• Polar Protic Solvents (e.g., Ethanol, Methanol): These are excellent initial choices. They are inexpensive, readily available, and effectively solubilize the reactants and the base. Ethanol, in particular, is frequently cited in standard procedures and often provides good to excellent yields. They can also participate in proton transfer steps, which can be beneficial.

• Polar Aprotic Solvents (e.g., DMF, Dioxane): Solvents like N,N-Dimethylformamide (DMF) are also widely used. They are particularly adept at stabilizing charged intermediates without interfering through hydrogen bonding, which can sometimes accelerate the reaction compared to protic solvents.

A prudent approach is to screen a polar protic solvent (like ethanol) and a polar aprotic solvent (like DMF) in your initial experiments to quickly determine which class is more suitable for your specific substrates.

Q3: Can non-polar solvents be used for the Gewald reaction?

While technically possible, non-polar solvents like toluene or hexane are generally not recommended for the Gewald reaction. The primary drawback is the poor solubility of both elemental sulfur and the ionic intermediates formed during the reaction. This often leads to heterogeneous mixtures, significantly slower reaction rates, and lower overall yields. In most documented cases, polar solvents consistently outperform non-polar ones.

Troubleshooting Guide: Solvent-Related Issues

This section addresses common problems you may encounter during your experiments and links them to potential solvent-related causes.

Issue 1: My reaction is very slow or has stalled completely.

A sluggish reaction is one of the most frequent issues and is often directly tied to the solvent.

Causality Checklist:

• Poor Sulfur Solubility: Is your elemental sulfur fully dissolved at the reaction temperature? If you see a persistent yellow precipitate, the sulfur concentration in the solution is too low.

• Insufficient Polarity: The transition state leading to the cyclized thiophene has significant charge separation. A solvent with low polarity (e.g., THF, diethyl ether) may not be sufficient to stabilize this transition state, leading to a high activation energy barrier.

• Incorrect Temperature: Is your reaction temperature optimal for the chosen solvent? A solvent with a low boiling point (e.g., methanol, b.p. 65 °C) may not allow the reaction to reach the necessary activation energy.

Troubleshooting Workflow:

Caption: Troubleshooting slow or stalled Gewald reactions.

Issue 2: My yield is low, and I'm observing significant byproduct formation.

The formation of byproducts often points to a mismatch between the solvent and the reaction mechanism's kinetics.

Causality Checklist:

• Knoevenagel Reversibility: The initial Knoevenagel condensation between the carbonyl compound and the active methylene nitrile is a reversible equilibrium. In some solvents, the reverse reaction can be competitive.

• Thiolate Intermediate Decomposition: The key thiolate intermediate that leads to the thiophene can potentially undergo side reactions if it is not consumed quickly in the cyclization step. The solvent plays a crucial role in the rate of this desired cyclization.

• Willgerodt-Kindler-type Byproducts: In some cases, side reactions involving the sulfur and the amine base can occur, particularly at high temperatures in certain solvents.

Solutions:

• Favoring the Knoevenagel Product: Using a polar protic solvent like ethanol can sometimes help push the Knoevenagel equilibrium forward by solvating the water byproduct.

• Accelerating Cyclization: Switching to a highly polar aprotic solvent like DMF or DMSO can significantly accelerate the intramolecular cyclization of the thiolate intermediate, minimizing its lifetime and thus its opportunity to decompose or participate in side reactions.

• Solvent Mixture: A mixture of solvents can sometimes provide the ideal balance. For example, a small amount of a polar aprotic solvent in a primarily protic medium can enhance rates without dramatically changing the overall reaction environment.

Data Summary: Common Solvents for the Gewald Reaction

The table below summarizes the properties and typical performance of solvents commonly employed in the Gewald reaction.

Solvent	Type	Boiling Point (°C)	Polarity (Dielectric Const.)	Typical Observations & Rationale
Ethanol	Polar Protic	78	24.5	Excellent starting point. Good solubility for most reactants and facilitates the Knoevenagel step. Often provides clean reactions and good yields.
Methanol	Polar Protic	65	32.7	Similar to ethanol but its lower boiling point may limit the reaction rate for less reactive substrates.
DMF	Polar Aprotic	153	36.7	High-performance option. Excellent at solubilizing sulfur and stabilizing charged intermediates, often leading to faster rates and higher yields. Its high boiling point allows for a wide temperature range.
Dioxane	Polar Aprotic	101	2.2	A less polar but still effective aprotic option. Its higher boiling point is advantageous over solvents like THF.
Water	Polar Protic	100	80.1	While highly polar, it is generally not used due to the poor solubility of organic reactants and elemental sulfur, and potential for hydrolysis side reactions.
Toluene	Non-polar	111	2.4	Not recommended. Poor solubility of sulfur and ionic intermediates typically results in very slow or failed reactions.

Experimental Protocol: Solvent Screening for Gewald Reaction Optimization

This protocol provides a robust method for systematically evaluating the impact of different solvents on your specific Gewald reaction.

Objective: To identify the optimal solvent for maximizing the yield of the desired 2-aminothiophene product.

Materials:

• Your aldehyde/ketone substrate

• Your active methylene nitrile substrate

• Elemental sulfur

• Amine base (e.g., morpholine)

• Candidate solvents (e.g., Ethanol, DMF, Dioxane, and a control like Toluene)

• Reaction vials suitable for heating (e.g., microwave vials with stir bars)

• Heating block or oil bath

• TLC plates and appropriate eluent

• Internal standard for quantitative analysis (e.g., dodecane)

• GC-MS or LC-MS for analysis

Methodology:

• Reaction Setup (Parallel Synthesis):

  • To four separate, identical reaction vials, add your aldehyde/ketone (1.0 mmol), active methylene nitrile (1.0 mmol), and elemental sulfur (1.1 mmol).

  • Add a magnetic stir bar to each vial.

  • To each vial, add the same molar equivalent of the amine base (e.g., 1.2 mmol).

  • To each vial, add 2 mL of a different solvent: Vial 1 (Ethanol), Vial 2 (DMF), Vial 3 (Dioxane), Vial 4 (Toluene).

  • If using quantitative analysis, add a precise amount of the internal standard to each vial.

  • Seal the vials tightly.

• Reaction Execution:

  • Place all vials in a pre-heated heating block or oil bath set to a consistent temperature (e.g., 80 °C). Ensure the temperature is below the boiling point of the most volatile solvent or use appropriate sealed vessels.

  • Allow the reactions to stir for a predetermined time (e.g., 2 hours).

• Monitoring and Analysis:

  • After the reaction time, cool the vials to room temperature.

  • Take a small aliquot from each reaction mixture and spot it on a TLC plate to visually assess the conversion of starting materials and the formation of the product.

  • For a more precise measurement, dilute an aliquot from each vial with a suitable solvent (e.g., ethyl acetate) and analyze by GC-MS or LC-MS.

  • Calculate the relative conversion or yield in each solvent by comparing the product peak area to the internal standard peak area.

• Decision Making:

Caption: Decision workflow after a solvent screening experiment.

By following this structured approach, you can efficiently and logically determine the optimal solvent for your specific substrates, moving your research forward with confidence.

References

• Sabnis, R.W. (2020). Gewald reaction: A review. Organic & Biomolecular Chemistry, 18(43), 8724-8743. [Link]

• Gewald, K., Schinke, E., & Böttcher, H. (1966). 2-Aminothiophene aus α-Oxo-mercaptanen und methylenaktiven Nitrilen. Chemische Berichte, 99(1), 94-100. [Link]

Refinement of experimental parameters for synthesizing thieno[2,3-d]pyrimidines

Technical Support Center: Synthesis of Thieno[2,3-d]pyrimidines

Welcome to the technical support center for the synthesis of thieno[2,3-d]pyrimidines. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. Thieno[2,3-d]pyrimidines are a class of compounds with significant therapeutic potential, acting as kinase inhibitors, anti-inflammatory agents, and more.[1][2] Their synthesis, while well-established, can present challenges. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you refine your experimental parameters and achieve successful outcomes.

The synthesis of the thieno[2,3-d]pyrimidine core often begins with the versatile Gewald reaction to construct the initial thiophene ring, followed by cyclization to form the fused pyrimidine ring.[3][4] Variations in this pathway and subsequent functionalization can lead to a range of derivatives. This guide will address common issues encountered during these key synthetic steps.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Part 1: The Gewald Reaction - Building the Thiophene Ring

The Gewald reaction is a multi-component reaction that forms a 2-aminothiophene, the crucial precursor for thieno[2,3-d]pyrimidines. It typically involves an α-methylene ketone or aldehyde, a cyano-activated methylene compound (e.g., malononitrile), and elemental sulfur in the presence of a base.[4][5]

Question 1: My Gewald reaction has a very low yield or did not proceed at all. What are the likely causes and how can I fix it?

Answer:

Low or no yield in a Gewald reaction can stem from several factors. Here’s a systematic approach to troubleshooting:

• Causality-Based Troubleshooting:

  • Base Selection and Stoichiometry: The choice and amount of base are critical. The base deprotonates the active methylene compound, initiating the reaction. If the base is too weak or used in insufficient quantity, the initial condensation will be slow or incomplete. Conversely, a very strong base can lead to unwanted side reactions.

    • Recommendation: Triethylamine is a commonly used and effective base for this reaction.[4] Ensure you are using at least a stoichiometric amount relative to the active methylene compound. If the reaction is still sluggish, consider a slightly stronger organic base like DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) or piperidine, but monitor the reaction closely for side products.

  • Reaction Temperature: The Gewald reaction is often performed at room temperature or with gentle heating.[4][6] If the reaction is not proceeding at room temperature, gradual heating to 40-60°C can increase the reaction rate. However, excessive heat can lead to the decomposition of reactants or the formation of tarry byproducts.

  • Solvent Choice: The solvent must be able to dissolve the reactants and facilitate the reaction. Polar aprotic solvents like ethanol, methanol, or DMF are generally good choices.[6][7] If you are observing precipitation of your starting materials, you may need to switch to a more suitable solvent or increase the solvent volume.

  • Quality of Sulfur: Elemental sulfur can sometimes be unreactive if it is old or has been improperly stored.

    • Recommendation: Use freshly purchased, finely powdered sulfur for the best results.

• Experimental Protocol Validation:

  • Review your protocol to ensure the correct order of addition of reagents. Typically, the ketone/aldehyde, active methylene compound, and base are mixed before the addition of sulfur.

  • Confirm the purity of your starting materials. Impurities in the ketone/aldehyde or active methylene compound can inhibit the reaction.

Question 2: I am observing the formation of a significant amount of a dark, tarry substance in my Gewald reaction. What is causing this and how can I prevent it?

Answer:

Tarry byproduct formation is a common issue in the Gewald reaction and is often indicative of polymerization or decomposition of the starting materials or intermediates.

• Causality-Based Troubleshooting:

  • Excessive Heat: As mentioned, overheating the reaction mixture is a primary cause of tar formation.

    • Recommendation: Maintain a controlled temperature. If heating is necessary, use a water or oil bath and monitor the temperature closely. Consider running the reaction at a lower temperature for a longer duration.

  • Base-Induced Polymerization: The base can promote the self-condensation of the ketone or aldehyde, leading to polymeric byproducts.

    • Recommendation: Add the base slowly to the reaction mixture, especially if you are observing an exothermic reaction. Using a milder base like triethylamine is often preferable to stronger bases that can accelerate side reactions.

  • Air Oxidation: Some intermediates in the Gewald reaction can be sensitive to air oxidation, which can contribute to the formation of colored impurities.

    • Recommendation: While not always necessary, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes improve the outcome, especially if your starting materials are known to be air-sensitive.

Part 2: Cyclization to the Thieno[2,3-d]pyrimidine Ring

Once the 2-aminothiophene precursor is successfully synthesized, the next critical step is the cyclization to form the pyrimidine ring. This is typically achieved by reacting the 2-aminothiophene with a suitable one-carbon or three-carbon synthon.

Question 3: My cyclization reaction to form the thieno[2,3-d]pyrimidine is giving a low yield, and I am isolating unreacted 2-aminothiophene. How can I drive the reaction to completion?

Answer:

Incomplete cyclization can be due to several factors related to the reactivity of the chosen cyclizing agent and the reaction conditions.

• Causality-Based Troubleshooting:

  • Choice of Cyclizing Agent: The electrophilicity of the cyclizing agent is key.

    • Urea/Thiourea: When using urea or thiourea, high temperatures (typically >150°C) are often required to drive the reaction, which proceeds via an initial nucleophilic attack of the 2-amino group followed by cyclization and elimination.[7] If the reaction is incomplete, a higher temperature or longer reaction time may be necessary.

    • Formamide/Formic Acid: These reagents can also be used for cyclization. Formamide often requires high temperatures, while formic acid may require a catalyst or azeotropic removal of water.

    • N,N-Dimethylformamide dimethyl acetal (DMF-DMA): This is a highly reactive and effective cyclizing agent that often allows for milder reaction conditions.[4][6] It first reacts with the 2-amino group to form an amidine intermediate, which then cyclizes.

  • Reaction Conditions:

    • Temperature: Ensure the temperature is optimal for the chosen cyclizing agent. For high-temperature reactions, use a suitable high-boiling solvent like diphenyl ether or conduct the reaction neat if the reactants are stable at the required temperature.

    • Catalyst: Some cyclization reactions benefit from an acid or base catalyst. For example, when using orthoesters, a catalytic amount of a strong acid like p-toluenesulfonic acid (p-TSA) can be beneficial.

    • Microwave Irradiation: Microwave-assisted synthesis can significantly reduce reaction times and improve yields for the cyclization step.[6] The rapid heating provided by microwaves can overcome activation energy barriers more efficiently than conventional heating.

Question 4: I am attempting to synthesize a 4-aminothieno[2,3-d]pyrimidine via a Dimroth rearrangement, but the reaction is not working as expected. What are the critical parameters for this rearrangement?

Answer:

The Dimroth rearrangement is a useful method for synthesizing N-substituted 4-aminothieno[2,3-d]pyrimidines.[4] Success with this reaction is highly dependent on the reaction conditions.

• Causality-Based Troubleshooting:

  • Acid Catalysis: The Dimroth rearrangement is typically acid-catalyzed. Acetic acid is a common solvent and catalyst for this reaction.[6] Ensure that a sufficient amount of acid is present to facilitate the ring-opening and ring-closing steps of the mechanism.

  • Temperature and Reaction Time: This rearrangement often requires elevated temperatures to proceed at a reasonable rate. Microwave irradiation has been shown to be very effective in promoting the Dimroth rearrangement, often leading to high yields in a short amount of time.[6]

  • Steric Hindrance: The steric bulk of the amine used in the rearrangement can affect the reaction rate. Ortho-substituted anilines may react more slowly than para-substituted anilines due to steric hindrance.[6]

Part 3: Purification and Characterization

Question 5: My final thieno[2,3-d]pyrimidine product is difficult to purify. What are some effective purification strategies?

Answer:

Purification of thieno[2,3-d]pyrimidine derivatives can be challenging due to their often-polar nature and potential for forming closely related byproducts.

• Purification Techniques:

  • Crystallization: If your product is a solid, crystallization is often the most effective method for obtaining high-purity material. Experiment with a range of solvents and solvent mixtures to find suitable conditions. Common solvents for crystallization include ethanol, methanol, ethyl acetate, and mixtures with hexanes.

  • Column Chromatography: Silica gel column chromatography is a standard technique for purifying organic compounds.

    • Solvent System Selection: Start with a non-polar eluent (e.g., hexanes or petroleum ether) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or dichloromethane). The optimal solvent system will depend on the polarity of your specific derivative.

    • TLC Analysis: Before running a column, always perform thin-layer chromatography (TLC) to determine the appropriate solvent system that gives good separation between your product and impurities.

  • Preparative HPLC: For very difficult separations or for obtaining highly pure material for biological testing, preparative high-performance liquid chromatography (HPLC) may be necessary.

Question 6: How can I confirm the structure of my synthesized thieno[2,3-d]pyrimidine?

Answer:

A combination of spectroscopic techniques is essential for unambiguous structure elucidation.

• Spectroscopic Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: This will show the number of different types of protons and their connectivity. Pay close attention to the chemical shifts and coupling constants of the protons on the thiophene and pyrimidine rings.

    • ¹³C NMR: This will show the number of different types of carbon atoms in the molecule.

  • Mass Spectrometry (MS): This will provide the molecular weight of your compound, confirming its elemental composition. High-resolution mass spectrometry (HRMS) is particularly useful for obtaining an exact mass.

  • Infrared (IR) Spectroscopy: This can be used to identify key functional groups, such as C=O, N-H, and C-N bonds.

  • Single-Crystal X-ray Diffraction: If you can grow a suitable single crystal of your compound, X-ray crystallography provides the most definitive structural confirmation.[3]

Experimental Protocols

Protocol 1: Synthesis of a 2-Aminothiophene via the Gewald Reaction

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the ketone/aldehyde (10 mmol), malononitrile (10 mmol), and ethanol (20 mL).

• Addition of Base: To the stirred solution, add triethylamine (12 mmol) dropwise at room temperature.

• Addition of Sulfur: After stirring for 10 minutes, add elemental sulfur (10 mmol) in one portion.

• Reaction: Stir the reaction mixture at room temperature or heat to 50°C for 2-6 hours. Monitor the progress of the reaction by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water.

• Isolation: Collect the precipitated solid by filtration, wash with cold water, and then a small amount of cold ethanol.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

Protocol 2: Cyclization to a Thieno[2,3-d]pyrimidin-4(3H)-one using Urea

• Reaction Setup: In a round-bottom flask, thoroughly mix the 2-aminothiophene-3-carboxylate (5 mmol) and urea (25 mmol).

• Reaction: Heat the mixture in an oil bath to 190°C for 4-6 hours. The mixture will melt and then solidify as the reaction proceeds.

• Workup: Cool the reaction mixture to room temperature. Add a 10% aqueous sodium hydroxide solution and stir for 30 minutes to dissolve any unreacted starting material.

• Isolation: Collect the solid product by filtration, wash thoroughly with water, and then with ethanol.

• Purification: The crude product can be purified by recrystallization.

Data Presentation

Table 1: Comparison of Reaction Conditions for Thieno[2,3-d]pyrimidine Synthesis

Step	Reagents	Solvent	Temperature	Time	Yield	Reference
Gewald Reaction	Ketone, Malononitrile, Sulfur, Triethylamine	Ethanol	Room Temp	5 h	75%	[6]
Amidine Formation	2-Aminothiophene, DMF-DMA	Neat	70°C (Microwave)	20 min	95%	[6]
Dimroth Rearrangement	Amidine, Aromatic Amine	Acetic Acid	120°C (Microwave)	1 h	High	[6]
Cyclization with Urea	2-Aminothiophene-3-carboxylate, Urea	Neat	190°C	4-6 h	Moderate to High	[7]

Visualizations

General Workflow for Thieno[2,3-d]pyrimidine Synthesis

Caption: A generalized workflow for the synthesis of thieno[2,3-d]pyrimidines.

Troubleshooting Decision Tree for Low Yield in Gewald Reaction

Caption: A decision tree for troubleshooting low yields in the Gewald reaction.

References

• Al-Saleh, B., Abdel-khalik, M. M., & El-Apasery, M. A. (2006). Synthesis and biological evaluation of some new thieno[2,3-d]pyrimidine derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 181(7), 1629-1641. [Link]

• Bozorola, H., & Gholamzadeh, Z. (2020). Synthesis of novel thieno[2,3-d]pyrimidine derivatives via a one-pot, three-component reaction and evaluation of their antibacterial activity. Research on Chemical Intermediates, 46(5), 2635-2647. [Link]

• Kaur, H., Kumar, S., & Singh, I. (2018). Novel thieno[2,3-d]pyrimidines: their design, synthesis, crystal structure analysis and pharmacological evaluation. Organic & Biomolecular Chemistry, 16(44), 8346-8363. [Link]

• El-Gamal, M. I., & Oh, C. H. (2019). Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances. Bioorganic & Medicinal Chemistry, 27(8), 1451-1466. [Link]

• Li, X., Li, X., Wang, Y., Li, Y., Zhang, H., & Li, J. (2021). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Journal of the Brazilian Chemical Society, 32(8), 1667-1676. [Link]

• Li, X., Li, X., Wang, Y., Li, Y., Zhang, H., & Li, J. (2021). pyrimidine Derivatives Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]. Journal of the Brazilian Chemical Society, 32(8). [Link]

• Huang, W., Dong, Z., Chen, Y., Wang, G., Liu, Y., & Qian, H. (2018). Design, synthesis, and biological evaluation of thieno[2,3-d]pyrimidine derivatives as novel dual c-Met and VEGFR-2 kinase inhibitors. Bioorganic & Medicinal Chemistry, 26(1), 136-147. [Link]

• Amr, A. G. E., & Abdulla, M. M. (2006). Synthesis and anti-inflammatory, analgesic, and anticonvulsant activities of some new thieno [2, 3-d] pyrimidine and pyrimido [4', 5': 4, 5] thieno [2, 3-d] pyrimidine derivatives. Archiv der Pharmazie: An International Journal Pharmaceutical and Medicinal Chemistry, 339(8), 434-440. [Link]

• Mohareb, R. M., & Abdallah, A. E. M. (2011). Synthesis, cytotoxicity and toxicity of thieno[2,3-d]pyrimidine derivatives derived from 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene. Medicinal Chemistry Research, 20(8), 1345-1357. [Link]

Sources

• 1. Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and biological evaluation of thieno[2,3-d]pyrimidine derivatives as novel dual c-Met and VEGFR-2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel thieno[2,3-d]pyrimidines: their design, synthesis, crystal structure analysis and pharmacological evaluation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Challenges in the scale-up of 2-aminothiophene production

Welcome to the Technical Support Center for 2-Aminothiophene Production. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to navigate the complexities of scaling up this critical synthesis. This guide is structured to address the most common challenges encountered by researchers and process chemists, moving beyond simple protocols to explain the underlying scientific principles.

The production of 2-aminothiophenes, vital scaffolds in numerous pharmaceuticals and agrochemicals, is most commonly achieved through the Gewald three-component reaction.[1][2] This elegant one-pot synthesis combines a ketone or aldehyde, an active methylene nitrile (like malononitrile or ethyl cyanoacetate), and elemental sulfur in the presence of a base.[3] While robust at the lab scale, its scale-up presents significant hurdles related to reaction kinetics, thermal management, impurity control, and product isolation.

This document serves as a dynamic troubleshooting guide. We will explore common problems in a question-and-answer format, providing not just solutions, but a logical framework for diagnosing and resolving issues in your own experimental context.

Troubleshooting Guide & FAQs

Question 1: My 2-aminothiophene yield has dropped significantly after increasing the batch size from 10g to 1kg. What are the likely causes?

This is a classic scale-up challenge. A drop in yield upon increasing scale rarely has a single cause. It typically stems from a combination of mass and heat transfer limitations that are negligible in small flasks but become dominant in large reactors.

Root Cause Analysis & Troubleshooting Steps:

• Inefficient Mixing & Mass Transfer:

  • Expertise & Experience: In a large reactor, localized "hot spots" or areas of poor reagent mixing can occur. The Gewald reaction's initial step, the Knoevenagel-Cope condensation, is base-catalyzed and can be very fast.[4][5] If the ketone and nitrile are not dispersed efficiently before the base is introduced, side reactions can dominate in localized areas of high concentration.

  • Troubleshooting Protocol:

    • Reagent Addition Strategy: Do not add the catalyst all at once. A slow, subsurface addition of the base (e.g., triethylamine, morpholine) into a vigorously stirred mixture of the ketone, nitrile, and sulfur is critical. This ensures the catalyst is immediately dispersed, promoting the desired reaction pathway.

    • Agitation Assessment: Evaluate your reactor's mixing efficiency. Is the impeller type (e.g., pitched-blade, anchor) appropriate for the viscosity of your reaction slurry? For slurries involving elemental sulfur, ensuring the solid remains suspended is crucial. You may need to increase the agitation speed (RPM), but be mindful of creating a vortex, which can reduce mixing efficiency.

• Poor Thermal Management (Exotherm Control):

  • Expertise & Experience: The Knoevenagel condensation is often exothermic. A 100-fold increase in volume results in a significant decrease in the surface-area-to-volume ratio, making it much harder for the reactor's cooling jacket to dissipate the heat generated. Uncontrolled temperature spikes can accelerate side reactions, such as the dimerization of the α,β-unsaturated nitrile intermediate, which competes directly with the desired cyclization pathway.[6]

  • Troubleshooting Protocol:

    • Monitor Internal Temperature: Rely on an internal temperature probe, not just the jacket temperature. This gives you a true reading of the reaction's thermal behavior.

    • Controlled Addition: As with the catalyst, consider a slow, controlled addition of one of the reactants (e.g., the ketone) to the other reagents to manage the rate of heat generation.

    • Cooling Capacity: Ensure your cooling system is adequate for the batch size. You may need to start the reaction at a lower initial temperature to accommodate the exotherm.

• Incomplete Sulfur Reaction:

  • Expertise & Experience: Elemental sulfur (S₈) must first be activated by the base and react with the Knoevenagel intermediate to form polysulfide species.[4][7] In a large, poorly mixed vessel, sulfur can settle, reducing its available surface area for reaction and leading to an incomplete conversion.

  • Troubleshooting Protocol:

    • Sulfur Particle Size: Use finely powdered sulfur to maximize surface area.

    • Confirm Suspension: Visually confirm (if possible through a sight glass) that the sulfur remains suspended throughout the reaction. If it settles, your agitation is insufficient.

Below is a logical workflow to diagnose yield issues during scale-up.

Caption: Troubleshooting logic for low yield in scale-up.

Question 2: My final product is a dark, tarry material that is difficult to purify, whereas my lab-scale product was a clean crystalline solid. Why is this happening?

This issue points directly to the formation of impurities due to poor reaction control, a problem that is amplified at scale. The dark color often indicates the presence of polymeric or degradation byproducts.

Root Cause Analysis & Troubleshooting Steps:

• Uncontrolled Reaction Temperature:

  • Expertise & Experience: As discussed previously, thermal runaway is a major risk during scale-up. Excessive heat can cause the sensitive 2-aminothiophene product or intermediates to decompose or polymerize. Many organic molecules, especially those with amino and sulfur functionalities, are prone to thermal degradation.

  • Troubleshooting Protocol:

    • Reaction Calorimetry: For significant scale-up (e.g., to a pilot plant), performing reaction calorimetry (RC1) studies is highly recommended. This will precisely quantify the heat of reaction and allow you to engineer a safe and effective cooling protocol.

    • Implement Strict Temperature Limits: Based on lab data or calorimetry, establish a firm "Not to Exceed" temperature for the reaction mass and program your reactor controls to maintain it.

• Dimerization and Side Reactions:

  • Expertise & Experience: The Knoevenagel intermediate can undergo a dimerization reaction, which is a common byproduct in the Gewald synthesis. The conditions that favor this side reaction (e.g., high concentration of the intermediate, incorrect stoichiometry, or prolonged reaction times at elevated temperatures) are more likely to occur in a large-scale batch with mixing or temperature issues.

  • Troubleshooting Protocol:

    • In-Process Control (IPC): Use techniques like HPLC or TLC to monitor the reaction progress. Track the consumption of starting materials and the formation of the desired product versus key byproducts. This data is invaluable for optimization. If byproduct formation is rapid, it points to a problem with the initial mixing and thermal control.

    • Optimize Stoichiometry: Ensure your reagent charges are accurate. An excess of the nitrile or base can sometimes favor side reactions.

• Atmospheric Control:

  • Expertise & Experience: While not always required, some 2-aminothiophenes can be sensitive to oxidation, especially at higher temperatures. Air leaks into a reactor can lead to oxidative degradation and color formation.

  • Troubleshooting Protocol:

    • Inert Atmosphere: Conduct the reaction under a nitrogen or argon blanket. This is good practice for consistency and safety, as it prevents the formation of a potentially flammable atmosphere and protects sensitive reagents/products.

Question 3: I am considering switching from a conventional base like triethylamine to a newer catalyst to improve my process. What are the advantages and what should I watch out for?

Switching to a modern catalyst can significantly improve process efficiency, safety, and environmental impact. However, it requires careful evaluation and re-optimization.

Catalyst Comparison

Catalyst Type	Example(s)	Typical Loading	Key Advantages	Scale-Up Considerations
Traditional Amine Base	Triethylamine, Morpholine, Piperidine	Stoichiometric or large excess	Readily available, well-documented in literature.	Difficult to remove during workup, contributes to waste streams, potential for side reactions.
Organocatalyst	L-Proline	10-20 mol%	Environmentally benign, mild reaction conditions, can be cost-effective.[2]	May require specific solvents (e.g., DMF), catalyst removal can still be a challenge.
Conjugate Acid-Base Pair	Piperidinium Borate	15-20 mol%	Truly catalytic, excellent yields, short reaction times, potential for catalyst recycling.[5]	May require higher temperatures (e.g., 100°C), synthesis of the catalyst is an extra step.
Heterogeneous Catalyst	KF-alumina, ZnO/nanoclinoptilolite	Varies	Simple product isolation via filtration, catalyst can be recycled and reused.[8]	Can be prone to deactivation, mass transfer limitations (solid-liquid reaction), may require higher temperatures.

Troubleshooting & Implementation Protocol for a New Catalyst:

• Initial Screening:

  • Expertise & Experience: Do not directly implement a new catalyst at large scale. Screen several options at the gram scale to find the best performer for your specific substrates.

  • Protocol: Run a series of small, parallel reactions comparing your current base with new candidates like L-proline and a heterogeneous catalyst. Monitor for yield, purity, and reaction time.

• Optimization of Catalyst Loading:

  • Expertise & Experience: Using a truly catalytic amount is key to the economic and environmental benefits. However, reducing the catalyst loading too much can stall the reaction.

  • Protocol: Once a promising catalyst is identified, run a dose-response experiment, varying the catalyst loading (e.g., 5, 10, 15, 20 mol%) to find the optimal level that balances reaction rate and cost.[5]

• Solvent Compatibility:

  • Expertise & Experience: The optimal solvent may change with the catalyst. For example, L-proline often works well in polar aprotic solvents like DMF, while traditional bases are common in alcohols.[2]

  • Protocol: Test the new catalyst in a few different solvents (e.g., ethanol, isopropanol, DMF, toluene) to assess its impact on solubility, reaction rate, and final purity.

• Workup & Product Isolation:

  • Expertise & Experience: A major benefit of a heterogeneous catalyst is simplified workup—the catalyst is simply filtered off. For homogeneous catalysts, you must develop a new purification strategy.

  • Protocol: After the reaction with the new catalyst is complete, develop a scalable workup procedure. Can the product be crystallized directly? Does it require an extraction? How will residual catalyst be removed?

The simplified mechanism below illustrates the key stages where the catalyst plays a role.

Caption: Simplified workflow of the Gewald reaction.

Experimental Protocols

Protocol 1: General Procedure for Catalytic Gewald Synthesis (100g Scale)

This protocol is a generalized starting point. You must adapt it based on your specific substrates and chosen catalyst.

Safety First: Conduct this procedure in a well-ventilated fume hood. Wear appropriate PPE, including safety glasses, lab coat, and chemical-resistant gloves. Be prepared to manage a potential exotherm.

• Reactor Setup:

  • Equip a 2L jacketed glass reactor with a mechanical overhead stirrer (with a high-torque motor and a pitched-blade or anchor impeller), a temperature probe, a condenser, and a nitrogen inlet.

  • Begin circulating coolant through the jacket, setting the initial temperature to 15-20°C.

• Reagent Charge:

  • To the reactor, charge the ketone (e.g., 1.0 mol), the active methylene nitrile (e.g., 1.0 mol), finely powdered elemental sulfur (e.g., 1.05 mol), and the chosen solvent (e.g., 500 mL of ethanol).

  • Begin vigorous stirring to form a uniform slurry.

• Catalyst Addition & Reaction:

  • Prepare a solution of your chosen catalyst (e.g., 0.15 mol of piperidinium borate) in a small amount of the reaction solvent.

  • Using an addition funnel or a syringe pump, add the catalyst solution subsurface over a period of 30-60 minutes.

  • CRITICAL: Monitor the internal temperature closely during the addition. If the temperature rises more than 5°C, pause the addition until it stabilizes.

  • Once the addition is complete, slowly warm the reaction mixture to the optimal temperature determined in your lab-scale experiments (e.g., 70-100°C).[5]

• Monitoring & Workup:

  • Hold the reaction at temperature, taking samples periodically for IPC analysis (e.g., HPLC) to monitor the disappearance of the starting materials.

  • Once the reaction is deemed complete, cool the mixture to room temperature.

  • The workup will be highly dependent on your product's properties. A common procedure is to filter the crude reaction mixture to remove any excess sulfur. The product may then be crystallized from the filtrate by cooling or by the addition of an anti-solvent (e.g., water).

  • Wash the isolated solid with a cold solvent to remove impurities and dry under vacuum.

References

• El-Sayed, N. N. E., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC - PubMed Central. [Link]

• Sabnis, R. W. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. [Link]

• Gale, J. D., et al. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. [Link]

• Reddy, B. R., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synfacts. [Link]

• ResearchGate. (n.d.). Temperature and solvent control in the synthesis of 2-aminothiophenes... ResearchGate. [Link]

• Rao, G. K., et al. (2015). SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. International Journal of Pharmacy and Biological Sciences. [Link]

• Shearouse, W. C., et al. (2014). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. MDPI. [Link]

• Bhattacharya, P., & Leonard, J. T. (2011). A green chemistry approach to gewald reaction. Der Pharma Chemica. [Link]

• Abaee, M. S., et al. (2017). 2-Aminothiophene Scaffolds: Diverse Biological and Pharmacological Attributes in Medicinal Chemistry. PubMed. [Link]

• Sabnis, R. W. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ResearchGate. [Link]

• Gale, J. D., et al. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. [Link]

• Zeng, B.-B., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Organic Chemistry Portal. [Link]

• Longdom Publishing. (n.d.). Process Analytical Technology (PAT): Revolutionizing Pharmaceutical Manufacturing. Longdom Publishing. [Link]

Sources

• 1. 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. d-nb.info [d-nb.info]
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• 8. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating Synthesized 2-Aminothiophene Derivatives

Introduction

2-Aminothiophene derivatives represent a cornerstone in medicinal chemistry and drug development. Their versatile scaffold is a key pharmacophore in a wide array of therapeutic agents, exhibiting properties ranging from antimicrobial and anti-inflammatory to anticancer and antiviral activities.[1][2] The efficacy and safety of these potential drug candidates are intrinsically linked to their precise chemical structure. Therefore, the rigorous validation of their synthesized structure is not merely a procedural step but a fundamental requirement for advancing research and ensuring the integrity of subsequent biological evaluations.

This guide provides a comprehensive comparison of modern analytical techniques for the structural validation of novel 2-aminothiophene derivatives. As a senior application scientist, my aim is to move beyond a simple recitation of methods. Instead, this document is structured to provide a logical workflow, explain the causality behind experimental choices, and offer practical, field-proven insights to researchers, scientists, and drug development professionals. We will delve into the "why" behind each technique, offering a comparative analysis to empower you to make informed decisions in your own research.

The Strategic Workflow for Structural Validation

A robust validation strategy for a newly synthesized 2-aminothiophene derivative is a multi-pronged approach. It begins with preliminary characterization and purity assessment, moves through detailed structural elucidation, and culminates in absolute configuration determination where necessary. Each step provides a layer of evidence, contributing to an irrefutable structural assignment.

Caption: A strategic workflow for the validation of synthesized 2-aminothiophene derivatives.

Part 1: Purity Assessment - The First Gatekeeper

Thin-Layer Chromatography (TLC): The Rapid Screening Tool

TLC is an indispensable, rapid, and cost-effective technique for monitoring reaction progress and assessing the purity of the final product.[3] Its simplicity allows for quick checks of multiple fractions during purification.

Experimental Protocol: Monitoring a Reaction by TLC

• Plate Preparation: On a silica gel TLC plate, draw a faint pencil line about 1 cm from the bottom. Mark three lanes: "S" for starting material, "R" for the reaction mixture, and "C" for a co-spot.

• Spotting:

  • Using a capillary tube, apply a small spot of the dissolved starting material onto the "S" and "C" lanes.

  • Carefully withdraw a small aliquot from the reaction mixture and spot it onto the "R" and "C" lanes.

• Elution: Place the TLC plate in a developing chamber containing an appropriate solvent system (e.g., a mixture of ethyl acetate and hexane). The solvent level should be below the spotting line. Allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualization: Remove the plate and mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm). The disappearance of the starting material spot in the "R" lane and the appearance of a new spot indicate product formation. The co-spot helps to differentiate between the starting material and the product, especially if their retention factors (Rf) are similar.

High-Performance Liquid Chromatography (HPLC): The Quantitative Standard

For a definitive assessment of purity, HPLC is the gold standard. It offers high resolution and quantitative data, allowing for the determination of the percentage purity of your compound.[4]

Experimental Protocol: Purity Determination by RP-HPLC

• Method Development: A reversed-phase (RP) C18 column is typically a good starting point. The mobile phase often consists of a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent like acetonitrile or methanol. A gradient elution may be necessary to resolve all components.

• Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve a known amount of a reference standard of the 2-aminothiophene derivative in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of known concentration.

  • Sample Solution: Prepare a solution of your synthesized compound at approximately the same concentration.

• Chromatographic Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of 20 mM ammonium acetate (pH 4.0) and acetonitrile.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

• Analysis: Inject the standard and sample solutions. The purity of your synthesized compound is calculated by comparing the peak area of the main component in your sample to the total peak area of all components.

Technique	Principle	Information Gained	Advantages	Disadvantages
TLC	Differential partitioning of components between a stationary phase (silica gel) and a mobile phase.	Qualitative purity, reaction monitoring, and selection of solvent systems for column chromatography.	Rapid, inexpensive, and requires minimal sample.[3]	Limited resolution, not quantitative.
HPLC	High-resolution separation based on partitioning between a stationary phase and a liquid mobile phase under high pressure.	Quantitative purity, identification and quantification of impurities.	High sensitivity, high resolution, and quantitative.[4]	More expensive instrumentation and requires method development.

Part 2: Structural Elucidation - Decoding the Molecule

Once purity is established, the next crucial phase is to elucidate the precise molecular structure. A combination of spectroscopic techniques is essential, as each provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Skeleton Key

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic compounds. ¹H and ¹³C NMR provide information about the carbon-hydrogen framework of the molecule.

Why it's the first choice: NMR provides detailed information about the connectivity of atoms, which is fundamental to defining the structure.

Experimental Protocol: Acquiring ¹H and ¹³C NMR Spectra

• Sample Preparation: Dissolve 5-10 mg of the purified 2-aminothiophene derivative in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube. The choice of solvent is critical to avoid overlapping signals with your compound.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer. Standard 1D experiments are usually sufficient for initial characterization. For more complex structures, 2D NMR experiments like COSY, HSQC, and HMBC can be employed to establish connectivity.

• Data Interpretation:

  • ¹H NMR: Analyze the chemical shifts (δ) to identify the types of protons (aromatic, aliphatic, NH₂). The integration of the signals provides the relative number of protons. The splitting patterns (multiplicity) reveal the number of neighboring protons.

  • ¹³C NMR: The number of signals indicates the number of unique carbon atoms. The chemical shifts provide information about the electronic environment of each carbon.

Interpreting the Spectra of a Hypothetical 2-Aminothiophene Derivative:

• ¹H NMR:

  • A broad singlet in the region of δ 5.0-7.0 ppm is characteristic of the NH₂ protons.

  • Protons on the thiophene ring typically appear in the aromatic region (δ 6.5-8.0 ppm).

  • The chemical shifts and coupling constants of the thiophene protons can help determine the substitution pattern.

• ¹³C NMR:

  • The carbon atoms of the thiophene ring typically resonate in the range of δ 110-150 ppm.

  • The carbon attached to the amino group (C2) will have a distinct chemical shift.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.

Why it's a crucial complementary technique: IR spectroscopy quickly confirms the presence or absence of key functional groups, corroborating the information obtained from NMR.

Experimental Protocol: Acquiring an FT-IR Spectrum

• Sample Preparation: For solid samples, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used. For the KBr method, a small amount of the sample is ground with dry KBr and pressed into a transparent disk. ATR is simpler and requires placing the solid sample directly on the ATR crystal.

• Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

• Data Interpretation: Identify characteristic absorption bands corresponding to specific functional groups.

Characteristic IR Absorption Bands for 2-Aminothiophene Derivatives:

Functional Group	Wavenumber (cm⁻¹)	Appearance
N-H stretch (amine)	3500-3300	Two sharp bands for a primary amine
C-H stretch (aromatic)	3100-3000	Medium to weak
C=O stretch (aroyl)	1680-1630	Strong and sharp
C=C stretch (thiophene ring)	1600-1400	Medium to weak
C-N stretch	1350-1250	Medium

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Puzzle

Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern, which can further aid in structural elucidation.

Why it's essential for confirmation: MS provides the molecular formula (with high-resolution MS) and fragmentation data that can confirm the proposed structure.

Experimental Protocol: Acquiring a Mass Spectrum

• Sample Introduction: The sample can be introduced directly into the ion source or via a chromatographic system like GC or LC.

• Ionization: Electron Ionization (EI) is a common technique that provides detailed fragmentation patterns. Electrospray Ionization (ESI) is a softer technique that often gives a prominent molecular ion peak.

• Data Analysis:

  • Molecular Ion Peak (M⁺): This peak corresponds to the molecular weight of the compound. For compounds containing sulfur, the isotopic pattern of the molecular ion (presence of an M+2 peak) is a characteristic feature.

  • Fragmentation Pattern: The fragmentation pattern provides clues about the structure of the molecule. For example, in 2-amino-3-aroylthiophenes, common fragmentations include the loss of the aroyl group.[5][6][7]

Caption: The interplay of spectroscopic techniques in structural elucidation.

Part 3: Absolute Structure Confirmation - The Final Verdict

For chiral 2-aminothiophene derivatives, determining the absolute configuration is crucial, as different enantiomers can have vastly different biological activities. Single-crystal X-ray crystallography is the definitive method for this purpose.

Single-Crystal X-ray Crystallography: The Unambiguous Proof

This technique provides a three-dimensional map of the electron density in a crystal, allowing for the precise determination of bond lengths, bond angles, and the absolute stereochemistry of a chiral molecule.[8]

Why it's the ultimate confirmation: X-ray crystallography provides an unambiguous determination of the complete molecular structure, including the arrangement of atoms in space.

Experimental Protocol: A Simplified Overview

• Crystal Growth: This is often the most challenging step. High-quality single crystals can be grown by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution.

• Data Collection: A suitable single crystal is mounted on a diffractometer, and X-ray diffraction data are collected.

• Structure Solution and Refinement: The collected data are processed to solve and refine the crystal structure, yielding the final three-dimensional model of the molecule.

Comparative Analysis of Validation Techniques

Technique	Information Provided	Strengths	Limitations
NMR	Detailed carbon-hydrogen framework, connectivity of atoms.	Unparalleled for structural elucidation of organic molecules in solution.	Requires relatively larger sample amounts, can be complex to interpret for very large molecules.
IR	Presence or absence of functional groups.	Rapid, non-destructive, and provides a quick "fingerprint" of the molecule.	Provides limited information on the overall molecular structure.
MS	Molecular weight and fragmentation pattern.	High sensitivity, provides molecular formula with high-resolution MS.[5][6][7]	Can be a destructive technique, interpretation of fragmentation can be complex.
HPLC	Quantitative purity.	High resolution and sensitivity, provides accurate quantitative data.[4]	Requires method development, instrumentation can be expensive.
TLC	Qualitative purity and reaction progress.	Simple, rapid, and inexpensive.[3]	Not quantitative, limited resolution.
X-ray	Absolute three-dimensional structure.	Provides unambiguous structural determination.[8]	Requires a high-quality single crystal, which can be difficult to obtain.

Conclusion

The validation of synthesized 2-aminothiophene derivatives is a critical process that demands a thoughtful and systematic approach. No single technique can provide all the necessary information. Instead, a synergistic combination of chromatographic and spectroscopic methods is essential to build a comprehensive and irrefutable case for the structure of a new molecule. By understanding the strengths and limitations of each technique and applying them in a logical workflow, researchers can ensure the integrity of their work and lay a solid foundation for the development of novel therapeutics. This guide provides the framework and practical insights to navigate this process with confidence and scientific rigor.

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Structure-activity relationship (SAR) studies of 2-aminothiophene derivatives

An In-Depth Guide to the Structure-Activity Relationship (SAR) of 2-Aminothiophene Derivatives

The 2-aminothiophene scaffold is a quintessential example of a "privileged structure" in medicinal chemistry. Its five-membered heterocyclic core is a versatile building block found in a multitude of biologically active compounds, demonstrating a remarkable range of pharmacological effects including antimicrobial, anticancer, anti-inflammatory, and kinase inhibitory activities.[1][2][3][4] This guide provides a comparative analysis of the structure-activity relationships (SAR) for 2-aminothiophene derivatives across various therapeutic targets, offering field-proven insights for researchers and drug development professionals. We will dissect the causal relationships between specific structural modifications and biological outcomes, supported by experimental data and detailed protocols.

The synthetic accessibility of this scaffold, primarily through the robust and versatile Gewald three-component reaction, is a key reason for its prevalence in drug discovery.[3][5][6] This one-pot synthesis allows for the facile generation of diverse chemical libraries by systematically varying the three core components: a ketone or aldehyde, an activated nitrile, and elemental sulfur. This adaptability is the foundation upon which extensive SAR studies are built.

The Synthetic Cornerstone: The Gewald Reaction Workflow

The Gewald reaction is the workhorse for synthesizing substituted 2-aminothiophenes. It involves the condensation of a carbonyl compound with an α-cyano ester (or other activated nitrile) and elemental sulfur in the presence of a base.[5][7] The elegance of this reaction lies in its convergence, assembling a highly functionalized heterocyclic core in a single step. This enables medicinal chemists to efficiently explore the chemical space around the thiophene ring, a critical process for optimizing potency, selectivity, and pharmacokinetic properties.

Caption: General workflow for generating a diverse 2-aminothiophene library for SAR studies using the Gewald reaction.

Comparative SAR Analysis Across Key Biological Targets

The influence of substituents on the 2-aminothiophene ring is highly context-dependent, with optimal modifications varying significantly from one biological target to another. Below, we compare the SAR for several important therapeutic areas.

Antimicrobial and Antitubercular Agents

2-aminothiophene derivatives have shown significant promise as novel antimicrobial agents, acting against drug-resistant bacteria and mycobacteria.[8][9] Some derivatives function as efflux pump inhibitors (EPIs), restoring the efficacy of existing antibiotics.[10]

Key SAR Insights:

• C5-Position: This position is critical for modulating antimicrobial activity. The introduction of cyclic and heterocyclic moieties can significantly enhance potency. For instance, a derivative bearing a phenyl ring with a para-hydroxyl group (Compound 3a in a study) exhibited antibacterial activity stronger than the standards Ampicillin and Gentamicin.[11] Conversely, for antitubercular activity against Mycobacterium tuberculosis, SAR studies revealed that linear alkyl chains at this position were more favorable for activity than bulky aryl or fused ring systems.[12]

• C2-Amino Group: While often unsubstituted, modification of the 2-amino group can be pivotal. In studies targeting Staphylococcus aureus efflux pumps, derivatives with 2-aminoacetyl and 2-aminotrifluoroacetyl groups were found to enhance the activity of antibiotics like ciprofloxacin and erythromycin by up to 16-fold.[10]

• C4-Position: The substituent at C4, often an aryl group, also plays a role. Electron-donating groups on a C4-phenyl ring have been shown to be important in other biological contexts and can be a point of modification.[13]

Table 1: Comparison of Antimicrobial Activity of 2-Aminothiophene Derivatives

Compound ID	Key Structural Features	Organism	Activity (MIC, µg/mL)	Reference
6-aminobenzothiophene	Fused benzothiophene ring system	M. smegmatis	0.78	[9]
Compound 4k	C5-linear alkyl chain	M. tuberculosis H37Rv	0.78	[12]
Compound 3a	C5-(4-hydroxyphenyl)	S. pneumoniae	3.9	[11]
Compound 9	C5-pyridinyl	C. albicans	7.8	[11]

Kinase Inhibitors

The 2-aminothiophene scaffold is a component of potent inhibitors of various protein kinases, which are crucial targets in oncology and inflammatory diseases. Fused thienopyrimidine derivatives, which can be synthesized from 2-aminothiophene precursors, are effective VEGFR-2 kinase inhibitors.[14]

Key SAR Insights:

• Core Structure: For atypical Protein Kinase C (aPKC) inhibition, the 2-amino-3-carboxy-4-phenylthiophene backbone is the core pharmacophore.[13]

• C4-Aryl Moiety: This is a major determinant of potency for aPKC inhibitors. A critical finding is the requirement for electron-donating groups (e.g., methoxy, hydroxyl) on the C4-aryl ring. The most potent analogues in one study had EC50 values in the low nanomolar range for inhibiting NFκB transcription and endothelial permeability.[13]

• C2-Amino Group: While the primary amine is often optimal, studies have explored its modification. Deamination or alkylation of the 2-NH2 group in aPKC inhibitors generally leads to a significant loss of activity, highlighting its importance, likely for hydrogen bonding interactions in the kinase active site.[13]

Caption: Key SAR principles for 2-aminothiophene-based aPKC inhibitors.

Table 2: Comparison of aPKC Inhibitory Activity

Compound ID	C4-Aryl Substituent	NFκB Inhibition (EC50, nM)	Reference
1	Phenyl (unsubstituted)	130	[13]
6	4-Methoxyphenyl	10	[13]
32	3,4-Dimethoxyphenyl	10	[13]
2	C2-deaminated	>10,000	[13]

GLP-1R Positive Allosteric Modulators (PAMs)

Targeting the glucagon-like peptide 1 receptor (GLP-1R) is a validated strategy for treating type 2 diabetes and obesity. Recently, 2-aminothiophene derivatives have been identified as a novel class of small-molecule positive allosteric modulators (PAMs) of GLP-1R.[15]

Key SAR Insights:

• C3-Position: The substituent at the C3 position is a key feature for GLP-1R PAM activity. An ethyl 3-carboxylate or a 3-arylketone appendage has been shown to be effective.[16]

• Molecular Weight: This class of compounds can have a low molecular weight, a desirable property for oral drug candidates. One of the initial hits, compound S-1, has a molecular weight of only 239 g/mol .[15]

• Activity: One 2-aminothiophene-3-arylketone analogue demonstrated a nearly two-fold increase in insulin secretion at a 5 µM concentration when combined with the native GLP-1 peptide.[16] In vivo studies in mice showed that this compound could lower blood glucose levels by 50% after 60 minutes at a dose of 10 mg/kg.[16]

Table 3: Comparison of Activity for GLP-1R PAMs

Compound ID	Key Structural Features	Assay	Result	Reference
S-1	2-amino-thiophene-3-carboxylate	Insulin Secretion	1.5-fold increase at 5 µM (with GLP-1)	[15]
Analogue 7	2-aminothiophene-3-arylketone	Insulin Secretion	~2-fold increase at 5 µM (with GLP-1)	[16]
Analogue 7	In vivo (CD1 mice)	50% reduction in blood glucose at 10 mg/kg	[16]

Experimental Protocol: A Self-Validating System

To ensure the trustworthiness and reproducibility of SAR data, every protocol must be a self-validating system. Here is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) for antimicrobial screening, a foundational assay in this field.

Protocol: Broth Microdilution MIC Assay

1. Causality and Principle: This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It operates on the principle of exposing a standardized inoculum of bacteria to serial dilutions of the test compound. The inclusion of positive (no drug) and negative (no bacteria) controls is essential to validate that the bacteria are viable and that the medium is sterile, respectively.

2. Materials:

• Test Compounds (2-aminothiophene derivatives, dissolved in DMSO)

• Bacterial Strain (e.g., Staphylococcus aureus ATCC 29213)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Standard Antibiotic (e.g., Ampicillin, for quality control)

• Sterile 96-well microtiter plates

• Spectrophotometer (for inoculum standardization)

• Sterile DMSO (for vehicle control)

3. Step-by-Step Methodology:

• Inoculum Preparation:

  • Aseptically pick 3-5 colonies of the bacterial strain from an agar plate and inoculate into 5 mL of CAMHB.

  • Incubate at 37°C with shaking until the culture reaches the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this standardized suspension 1:150 in fresh CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Compound Plating:

  • Create a serial two-fold dilution series of each test compound in CAMHB directly in the 96-well plate. Typical final concentrations might range from 128 µg/mL to 0.25 µg/mL.

  • Vehicle Control: Prepare wells containing only CAMHB and the highest concentration of DMSO used in the test wells.

  • Positive Control: Prepare wells containing CAMHB and bacterial inoculum only (no compound).

  • Negative Control (Sterility): Prepare wells containing CAMHB only (no compound, no bacteria).

• Inoculation:

  • Add the prepared bacterial inoculum to all wells except the negative control wells. The final volume in each well should be uniform (e.g., 100 µL).

• Incubation:

  • Cover the plate and incubate at 37°C for 18-24 hours.

• Data Interpretation:

  • Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth (clear well).

  • Validation Check: The positive control wells must be turbid. The negative and vehicle control wells must be clear. The MIC of the standard antibiotic against the control strain should fall within the expected range. If these conditions are not met, the assay is invalid and must be repeated.

Conclusion and Future Outlook

The 2-aminothiophene scaffold is a remarkably versatile and synthetically tractable platform for drug discovery. This guide demonstrates that the structure-activity relationship is not monolithic; rather, it is intricately tied to the specific biological target. Substitutions at the C4 and C5 positions are frequently used to modulate potency and selectivity, while modifications at the C2-amino and C3-ester/nitrile positions can introduce entirely new functionalities, such as in the case of efflux pump inhibitors or GLP-1R modulators.

Future research should continue to explore novel substitutions and the development of fused heterocyclic systems derived from 2-aminothiophene precursors. The integration of computational modeling with empirical screening will further accelerate the design of next-generation therapeutics based on this privileged core structure.

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Unraveling the Intricacies of Aminothiophene Formation: A Quantum Chemical Perspective

A Senior Application Scientist's Guide to the Gewald Reaction Mechanism

For decades, the Gewald reaction has been a cornerstone in synthetic chemistry, providing a versatile and efficient one-pot method for the synthesis of highly substituted 2-aminothiophenes.[1][2] These moieties are not just simple heterocyclic compounds; they are privileged structures in medicinal chemistry, forming the backbone of numerous biologically active compounds and natural products.[3][4] Despite its widespread use, the intimate details of the Gewald reaction mechanism have long been a subject of debate.[5][6] This guide delves into the heart of this reaction, leveraging the power of quantum chemical studies to illuminate the competing mechanistic pathways and provide a deeper understanding for researchers, scientists, and drug development professionals.

The Classical View and Its Unanswered Questions

The generally accepted mechanism for the Gewald reaction, a multicomponent reaction involving a carbonyl compound, an activated nitrile, and elemental sulfur in the presence of a base, proceeds in two main stages: a Knoevenagel condensation followed by a sulfurative cyclization.[2][7] The initial step involves a base-catalyzed Knoevenagel condensation between the carbonyl compound and the activated nitrile to form an α,β-unsaturated nitrile.[8] The subsequent steps, involving the introduction of sulfur and the final cyclization to the aminothiophene ring, have been less clear.

Several pathways have been proposed over the years. One suggestion is that the enolate of the activated carbonyl compound attacks the elemental sulfur ring.[2] Another proposes that the carbanion of the α,β-unsaturated nitrile, formed after the Knoevenagel condensation, is the species that opens the sulfur ring.[2] A third hypothesis suggests that the amine base itself opens the sulfur ring to form an ammonium polysulfide, which is then attacked by the carbanion.[2] These classical mechanistic proposals, while providing a foundational understanding, lack the detailed energetic and structural information needed to definitively favor one pathway over another. This is where the lens of computational chemistry becomes indispensable.

Quantum Chemical Studies: Illuminating the Reaction Landscape

Recent comprehensive computational studies, primarily employing Density Functional Theory (DFT), have provided unprecedented insight into the intricacies of the Gewald reaction mechanism.[5][6][9] These studies allow for the exploration of various reaction coordinates, the characterization of transient intermediates and transition states, and the calculation of activation energies and reaction thermodynamics, offering a detailed map of the reaction landscape.

A pivotal study utilizing DFT calculations at the M06-2X (or ωB97X-D)/aug-cc-pV(T+d)Z/SMD(C2H5OH) level of theory has systematically investigated the competing mechanisms.[5][6][9] The findings from this and other computational investigations have led to a more refined and detailed understanding of the Gewald reaction.

Key Insights from Quantum Chemical Analyses:

• Initiation via Knoevenagel-Cope Condensation: Computational results strongly support that the reaction commences with a Knoevenagel-Cope condensation.[5][6][9] This initial step is followed by the crucial activation and opening of the elemental sulfur ring.

• The Role of Polysulfide Intermediates: The opening of the sulfur ring leads to the formation of polysulfide intermediates.[5][6][9] These intermediates are not static but can interconvert and decompose through various mechanisms, including unimolecular cyclization, nucleophilic degradation, and scrambling.[5][10]

• Protonation as a Key Facilitator: A significant finding is the role of protonation in the decomposition of these polysulfide intermediates.[5][6][9] Protonation alters the electrophilic character of the polysulfides, providing a kinetically favorable pathway for their breakdown.[5][10]

• Thermodynamic Driving Force: The ultimate driving force for the reaction is the cyclization of the monosulfide intermediate and subsequent aromatization to form the highly stable thiophene ring.[6][11] This final, thermodynamically favorable step funnels the various intermediates towards the observed product.[6]

Comparative Analysis of Mechanistic Pathways

Quantum chemical calculations have allowed for a direct comparison of the energetic feasibility of the different proposed mechanisms. The data consistently indicates that the pathway involving the deprotonation of the α,β-unsaturated nitrile (formed after the Knoevenagel-Cope condensation) to open the sulfur ring is the most favorable among the considered alternatives.[2]

Proposed Pathway	Description	Computational Feasibility
Gewald's Proposal	Enolate of the activated carbonyl attacks elemental sulfur before condensation.[2]	Less favorable
Post-Condensation Deprotonation	The α,β-unsaturated nitrile is deprotonated, and the resulting carbanion opens the sulfur ring.[2]	Most Favorable
Amine-Mediated Sulfur Opening	The amine base opens the sulfur ring, followed by attack from the carbanion.[2]	Less favorable

This comparative analysis, grounded in robust computational data, provides a clear rationale for the predominant reaction pathway, guiding future synthetic strategies and catalyst design.

Visualizing the Reaction Mechanism

To better illustrate the complex interplay of intermediates and transition states, the following diagrams, generated using Graphviz (DOT language), depict the key stages of the computationally elucidated Gewald reaction mechanism.

Caption: Overall workflow of the Gewald reaction mechanism.

Caption: Decomposition pathways of polysulfide intermediates.

Experimental Protocols for Computational Investigation

For researchers aiming to conduct their own quantum chemical studies on reaction mechanisms, the following workflow provides a robust and validated approach.

Step-by-Step Computational Workflow:

• Geometry Optimization:

  • Objective: To find the lowest energy structure of all reactants, intermediates, transition states, and products.

  • Method: Employ a suitable level of theory, such as DFT with a functional like M06-2X or ωB97X-D, and a sufficiently large basis set (e.g., aug-cc-pVTZ).[6]

  • Software: Gaussian, ORCA, or other quantum chemistry packages.[12]

• Frequency Calculations:

  • Objective: To characterize the nature of the optimized stationary points and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

  • Procedure: Perform frequency calculations at the same level of theory as the geometry optimization.

  • Validation: A minimum on the potential energy surface will have all real (positive) frequencies. A transition state will have exactly one imaginary frequency corresponding to the reaction coordinate.[12]

• Transition State Searching:

  • Objective: To locate the saddle point on the potential energy surface connecting reactants and products.

  • Methods:

    • Synchronous Transit-Guided Quasi-Newton (STQN) methods (e.g., QST2, QST3): Requires initial guesses for the reactant, product, and optionally the transition state geometry.

    • Berny Optimization: An algorithm that can optimize to a transition state from an appropriate starting geometry.

  • Verification: The located transition state must be confirmed by a frequency calculation (one imaginary frequency) and an Intrinsic Reaction Coordinate (IRC) calculation.

• Intrinsic Reaction Coordinate (IRC) Calculations:

  • Objective: To confirm that the located transition state connects the desired reactants and products.

  • Procedure: The IRC calculation follows the reaction path downhill from the transition state in both the forward and reverse directions.

  • Confirmation: The endpoints of the IRC path should correspond to the optimized geometries of the reactant and product.

• Solvation Modeling:

  • Objective: To account for the effect of the solvent on the reaction energetics.

  • Methods: Implicit solvation models, such as the SMD model, are often employed for their computational efficiency and accuracy.[6][9]

By following this comprehensive computational protocol, researchers can generate reliable and insightful data to elucidate complex reaction mechanisms, compare alternative pathways, and ultimately guide experimental design.

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• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur | The Journal of Organic Chemistry - ACS Publications. (2024-06-24).
• Computational investigations on the mechanism of the Gewald reaction.
• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur.
• A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry - MDPI.
• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines | ACS Omega. (2021-11-19).
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A Senior Application Scientist's Guide to Cross-Reactivity Analysis of 2-Aminothiophene-Based Compounds

Introduction: The Double-Edged Sword of the 2-Aminothiophene Scaffold

The 2-aminothiophene scaffold is a cornerstone in modern medicinal chemistry, celebrated for its role as a "privileged structure".[1] Its inherent ability to form key hydrogen bond interactions, particularly with the hinge region of protein kinases, has cemented its status in the design of targeted inhibitors for oncology, inflammation, and neurodegenerative diseases.[2][3] However, this same chemical dexterity is the very reason a rigorous cross-reactivity analysis is not just recommended, but imperative.

The ATP-binding pocket, the target of most kinase inhibitors, is highly conserved across the human kinome, which comprises over 500 members.[4] This conservation presents a significant challenge: a compound designed for one kinase can inadvertently bind to dozens of others. This "off-target" binding, or cross-reactivity, can lead to a spectrum of outcomes, from unexpected toxicities to beneficial polypharmacology—where engaging multiple nodes in a disease network yields a superior therapeutic effect.[5] For researchers and drug developers working with 2-aminothiophene derivatives, navigating this landscape is critical for advancing a compound from a promising hit to a viable clinical candidate.

This guide provides an in-depth comparison of methodologies for assessing the cross-reactivity of 2-aminothiophene compounds, offering field-proven insights into experimental design, data interpretation, and strategic decision-making in the lead optimization process.

Section 1: An Integrated Workflow for Cross-Reactivity Profiling

A robust analysis does not rely on a single method but rather integrates orthogonal approaches to build a comprehensive selectivity profile. The typical workflow progresses from broad, high-throughput screening to more focused, physiologically relevant assays. The causality is clear: initial screens cast a wide net to identify all potential interactions, which are then validated and contextualized in cellular models to confirm meaningful engagement and functional consequences.

Below is a diagram illustrating a standard workflow for assessing compound selectivity.

Caption: Integrated workflow for kinase inhibitor cross-reactivity analysis.

Section 2: Core Methodologies & Experimental Protocols

An effective cross-reactivity assessment combines biochemical, biophysical, and cell-based methods. Here, we detail the protocols for two indispensable techniques: large-scale kinase screening and the Cellular Thermal Shift Assay (CETSA).

In Vitro Kinase Panel Screening

This is the workhorse of selectivity profiling. By testing a compound at a fixed concentration against a large panel of purified kinases, researchers can quickly identify potential off-targets across the kinome.

Expert Insight: The choice of concentration is critical. A high concentration (e.g., 1-10 µM) is used for an initial screen to maximize the chances of finding even weak binders, which might become relevant if the compound's cellular accumulation is high. Hits from this screen are then followed up with full dose-response curves to determine potency (IC50).

Protocol: Single-Point Kinase Inhibition Assay

• Compound Preparation:

  • Prepare a 10 mM stock solution of the 2-aminothiophene test compound in 100% DMSO.

  • Perform a serial dilution to create a 100X working stock (e.g., 100 µM for a 1 µM final assay concentration) in 100% DMSO.

• Assay Plate Preparation:

  • Using an acoustic liquid handler, dispense 20 nL of the 100X compound stock into the appropriate wells of a 384-well assay plate. Dispense 100% DMSO into control wells (0% inhibition) and a known broad-spectrum inhibitor like Staurosporine for 100% inhibition control.

• Kinase & Substrate Addition:

  • Add 1 µL of the kinase/substrate/ATP solution to each well. The solution is prepared in a buffer appropriate for the specific kinase being assayed. The ATP concentration is typically set at or near the Michaelis-Menten constant (Km) for each kinase to ensure a sensitive measurement of competitive inhibition.

• Incubation:

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes). The exact time depends on the specific kinase's enzymatic rate.

• Detection:

  • Add 1 µL of a detection reagent. Common formats include radiometric assays (³³P-ATP) or fluorescence/luminescence-based assays that measure the amount of ADP produced (e.g., ADP-Glo™).

  • Incubate as required by the detection reagent manufacturer.

• Data Acquisition & Analysis:

  • Read the plate using a suitable plate reader.

  • Calculate the percent inhibition for each kinase relative to the DMSO (0% inhibition) and positive (100% inhibition) controls.

  • % Inhibition = 100 * (1 - (Signal_Compound - Signal_PositiveControl) / (Signal_NegativeControl - Signal_PositiveControl))

Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful method for verifying that a compound binds its intended target (and potential off-targets) within the complex environment of a living cell.[6] The principle is based on ligand-induced thermal stabilization: a protein bound to a drug will be more resistant to heat-induced denaturation.

Expert Insight: CETSA is a crucial validation step. A compound that is potent in a biochemical assay but shows no target stabilization in CETSA may have poor cell permeability or be subject to efflux, issues that must be addressed during lead optimization. It provides a more physiologically relevant measure of target engagement than a purified enzyme assay.

Protocol: Microplate-based CETSA with Western Blot Detection

• Cell Culture & Treatment:

  • Culture the chosen cell line (e.g., a cancer cell line overexpressing the target kinase) to ~80% confluency.

  • Treat cells with the 2-aminothiophene compound at various concentrations (e.g., 0.1, 1, 10 µM) or with vehicle (DMSO) for a defined period (e.g., 1-2 hours) in culture media.

• Heating Step:

  • Harvest the cells, wash with PBS, and resuspend in PBS containing protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots across a temperature gradient (e.g., 40°C to 64°C in 2°C increments) for 3 minutes using a thermal cycler. One aliquot should be kept at room temperature as a non-heated control.

  • Immediately cool the tubes on ice for 3 minutes.

• Lysis and Clarification:

  • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen flash-freezing followed by thawing at 25°C).

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Protein Analysis:

  • Carefully collect the supernatant, which contains the soluble (non-denatured) protein fraction.

  • Determine the protein concentration of each sample using a BCA or Bradford assay.

  • Analyze the samples by SDS-PAGE and Western Blot using a primary antibody specific for the target protein.

• Data Interpretation:

  • In vehicle-treated samples, the band intensity for the target protein will decrease as the temperature increases.

  • In drug-treated samples, a shift in the melting curve to higher temperatures indicates that the compound has bound to and stabilized the protein.

Section 3: Comparative Analysis & Data Interpretation

To illustrate the application of these methods, we present a comparative analysis of three hypothetical 2-aminothiophene-based compounds designed as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), a key driver of angiogenesis.[7][8] We compare them to a well-known multi-kinase inhibitor with a different scaffold, Sorafenib.

Table 1: Comparative Kinase Selectivity Profile (% Inhibition at 1 µM)

Kinase Target	Compound A (2-Aminothiophene)	Compound B (2-Aminothiophene)	Compound C (2-Aminothiophene)	Sorafenib (Reference Compound)
VEGFR2 (On-Target)	98%	99%	95%	97%
PDGFRβ	75%	45%	92%	95%
c-KIT	68%	30%	89%	90%
SRC	85%	15%	55%	35%
ABL1	40%	5%	25%	20%
p38α (MAPK14)	78%	12%	40%	85%
BRAF	15%	8%	18%	93%
EGFR	10%	2%	5%	15%

Analysis of Results:

• Compound A: Shows high potency against the intended target, VEGFR2, but exhibits significant cross-reactivity with other receptor tyrosine kinases (PDGFRβ, c-KIT) and cytoplasmic kinases (SRC, p38α). This profile suggests potential for broad anti-angiogenic activity but also a higher risk of off-target toxicities.

• Compound B: Demonstrates superior selectivity. While highly potent against VEGFR2, it shows minimal inhibition of other kinases on the panel. This compound would be an excellent tool for specifically interrogating the VEGFR2 pathway, with a potentially lower risk of off-target effects.

• Compound C: Represents a "rationally polypharmacological" profile.[5] Like Sorafenib, it potently inhibits the key pro-angiogenic receptors VEGFR2, PDGFRβ, and c-KIT, a combination known to be effective in certain cancer types.

• Sorafenib: The reference compound shows its known multi-kinase profile, potently hitting VEGFR2, PDGFRβ, c-KIT, and BRAF.

This initial screen provides the crucial data needed to decide the next steps. For Compound B, the focus would be on confirming its selectivity in cellular models. For Compounds A and C, the focus would shift to determining the IC50 values for the potent off-targets to understand the therapeutic window between desired and undesired activities.

Visualizing Pathway Implications

The cross-reactivity profile has direct implications for cellular signaling. An inhibitor designed for VEGFR2 that also hits SRC could have a more profound impact on cell migration than a highly selective one.

Caption: Impact of selective vs. cross-reactive inhibitors on signaling.

Section 4: The Role of In Silico Analysis

In addition to experimental methods, computational approaches are invaluable for predicting and rationalizing cross-reactivity.[9][10] Molecular docking and sequence alignment can preemptively identify likely off-targets based on structural or sequence homology in the ATP-binding site.

Expert Insight: In silico methods are best used prospectively to guide experimental design and retrospectively to understand observed results. For example, if a 2-aminothiophene compound unexpectedly inhibits a kinase from a distant family, docking studies can reveal a unique binding pocket conformation or a subtle structural feature that explains the interaction.[11] This knowledge is then fed back into the design cycle to create more selective next-generation compounds.

Conclusion

The 2-aminothiophene scaffold will undoubtedly continue to be a valuable asset in the development of targeted therapies.[12] Its success, however, is contingent on a deep and early understanding of a compound's selectivity profile. By employing an integrated strategy that combines broad in vitro screening, cellular validation of target engagement, and in silico modeling, researchers can make informed decisions, mitigate risks of toxicity, and rationally design compounds with the desired therapeutic profile. This rigorous, multi-faceted approach to cross-reactivity analysis is the hallmark of sound drug discovery science, ensuring that the most promising molecules are advanced toward the clinic.

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• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Retrieved January 27, 2026, from [Link]

• Schwartz, K. J., et al. (2013). Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors. Bioorganic & Medicinal Chemistry Letters. Retrieved January 27, 2026, from [Link]

• Félix, M. B. d. S., et al. (2025). 2-Aminothiophene Derivatives-New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. Pharmaceuticals. Retrieved January 27, 2026, from [Link]

• Bamborough, P. (2012). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of Medicinal Chemistry. Retrieved January 27, 2026, from [Link]

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• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved January 27, 2026, from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile and Related Thiophene Derivatives

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile.

Hazard Identification: An Analysis of Analogue Compounds

The toxicological profile of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile can be inferred from related aminothiophene carbonitriles. These compounds are consistently classified as hazardous. The primary routes of exposure are ingestion, skin contact, and inhalation, with all three posing significant health risks.[1][2][3]

Key hazards associated with this class of compounds include:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]

• Skin Irritation: Causes skin irritation.[1][2][4][5]

• Eye Irritation: Causes serious eye irritation or damage.[1][2][4][5]

• Respiratory Irritation: May cause respiratory irritation.[2][4][5]

The following table summarizes the GHS hazard classifications for several related compounds, underscoring the need for cautious handling and disposal.

Compound	Acute Toxicity (Oral)	Acute Toxicity (Dermal)	Acute Toxicity (Inhalation)	Skin Irritation	Eye Irritation
2-Amino-5-methylthiophene-3-carbonitrile	Harmful[2]	Harmful[2]	Harmful[2]	Causes skin irritation[2]	Causes serious eye irritation[2]
2-Aminothiophene-3-carbonitrile	Harmful[5]	Not Classified	Not Classified	Causes skin irritation[5]	Causes serious eye damage[5]
2-Amino-4,5,6,7-tetrahydrobenzo(b)thiophene-3-carbonitrile	Toxic/Harmful[4]	Harmful[4]	Harmful[4]	Causes skin irritation[4]	Causes serious eye irritation[4]

Personal Protective Equipment (PPE): Your First Line of Defense

Given the hazardous nature of aminothiophene derivatives, a stringent PPE protocol is non-negotiable. Before handling the compound in any form—solid, in solution, or as waste—ensure the following PPE is correctly worn:

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Eye Protection: Use safety glasses with side shields or goggles.

• Skin and Body Protection: A standard laboratory coat is required. For larger quantities or in case of a spill, consider additional protective clothing.

• Respiratory Protection: If working with the solid form where dust may be generated, or if handling outside of a certified chemical fume hood, a dust respirator is necessary.[6]

Spill Management: Immediate and Calculated Response

Accidents happen. A prepared response to a spill is critical to mitigating risk.

For Minor Spills (Solid):

• Immediately alert personnel in the vicinity.

• Wearing appropriate PPE, clean up spills immediately.[6]

• Avoid generating dust.[6] Use a dry clean-up procedure.

• Sweep or vacuum the material. If using a vacuum, it must be an explosion-proof model designed for this purpose.[6]

• Collect the spilled material and any contaminated cleaning materials into a clean, dry, sealable, and appropriately labeled container for hazardous waste.[6]

For Major Spills:

• Evacuate the immediate area and alert others.

• Contact your institution's EHS or emergency services, providing them with the location and nature of the hazard.[6]

• Prevent the spillage from entering drains or water courses.[6]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile is to treat it as hazardous chemical waste. Under no circumstances should this compound or its containers be disposed of in regular trash or down the drain. The U.S. Environmental Protection Agency (EPA) has specific regulations for the management of hazardous waste.[7]

Step 1: Waste Segregation and Collection

• Solid Waste: Collect any solid 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile waste, including contaminated items like weighing paper, gloves, and paper towels, in a designated, leak-proof hazardous waste container.

• Liquid Waste: If the compound is in a solvent, it must be collected in a designated, sealed, and compatible hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your EHS department.

• Empty Containers: "Empty" containers that held this compound must also be treated as hazardous waste, as they will contain residual material.

Step 2: Waste Container Labeling

Properly labeling your hazardous waste container is a critical compliance step. The label should clearly state:

• The words "Hazardous Waste."

• The full chemical name: "2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile."

• The specific hazards (e.g., "Toxic," "Irritant").

• The accumulation start date.

• The name of the principal investigator or lab group.

Step 3: Storage Pending Disposal

Store the sealed hazardous waste container in a designated satellite accumulation area within your laboratory. This area should be under the control of the laboratory personnel, away from general traffic, and ideally in secondary containment.

Step 4: Arranging for Disposal

Contact your institution's EHS department to schedule a pickup of the hazardous waste. They will ensure the waste is transported to a licensed treatment, storage, and disposal facility (TSDF) in accordance with all local, state, and federal regulations.[8]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile.

Caption: Disposal workflow for 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile.

Conclusion: A Culture of Safety

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For compounds like 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile and its derivatives, where the hazard profile indicates significant risk, adherence to established disposal protocols is not just a matter of regulatory compliance but a professional obligation. By integrating these procedures into your laboratory's standard operating procedures, you contribute to a safer research environment for yourself, your colleagues, and the broader community.

References

• Apollo Scientific. (2022, May 17). 2-Amino-5-methylthiophene-3-carbonitrile Safety Data Sheet.
• TCI Chemicals. (2024, December 13). 2-Amino-5-methyl-3-thiophenecarbonitrile SAFETY DATA SHEET.
• Al-Zaydi, K. M. (2025, October 16). 2-Ethyl 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate.
• AK Scientific, Inc. 2-(2-Nitroanilino)-5-methylthiophene-3-carbonitrile Safety Data Sheet.

• National Center for Biotechnology Information. (n.d.). 2-Amino-4,5,6,7-tetrahydrobenzo(b)thiophene-3-carbonitrile. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-5-methyl-3-thiophenecarbonitrile. PubChem. Retrieved from [Link]

• Bodin, N., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. Sustainable Chemistry and Pharmacy, 29, 100793.

• U.S. Environmental Protection Agency. (n.d.). Management of Hazardous Waste Pharmaceuticals. Retrieved from [Link]

• American Society of Health-System Pharmacists. (n.d.). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.

• National Center for Biotechnology Information. (n.d.). 2-Aminothiophene-3-carbonitrile. PubChem. Retrieved from [Link]

• CymitQuimica. (2024, December 19). 2-Amino-5-methylthiophene-3-carbonitrile Safety Data Sheet.
• Bodin, N., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene.
• U.S. Environmental Protection Agency. (n.d.). List of Hazardous Substances and Reportable Quantities.
• Fisher Scientific. (2025, December 20). Ethyl 2-amino-5-methyl-4-phenylthiophene-3-carboxylate SAFETY DATA SHEET.
• Bodin, N., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PubMed.
• Balzarini, J., et al. (2013). 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents. Cancer Chemotherapy and Pharmacology, 72(2), 373-382.
• New Jersey Department of Environmental Protection. (2024, May 30). Hazardous Waste Pharmaceuticals Rule.
• U.S. Government Publishing Office. (n.d.). 40 CFR Part 266 Subpart P -- Hazardous Waste Pharmaceuticals. eCFR.
• Dotsenko, V. V., et al. (2015). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. Molecules, 20(8), 13735-13757.

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